Quinoline, 1,2-dihydro-2-methyl-

• CAS: 1125-81-1

Core Science & Biosynthesis

Thermodynamic Stability of 1,2-Dihydro-2-methylquinoline at Room Temperature: A Kinetic and Mechanistic Whitepaper

Executive Summary

In the landscape of heterocyclic chemistry, partially reduced heteroaromatic systems present unique challenges for isolation and characterization. 1,2-Dihydro-2-methylquinoline (also known as 2-methyl-1,2-dihydroquinoline) is a classic example of a transient intermediate, often generated during the Doebner-Miller or Skraup syntheses[1]. Unlike its heavily substituted commercial counterpart, 2,2,4-trimethyl-1,2-dihydroquinoline—which lacks a C-2 proton and is thermodynamically stable enough to be used as an industrial antioxidant[2]—the 2-methyl variant is highly unstable at room temperature (298 K)[1].

This whitepaper provides an in-depth technical analysis of the thermodynamic driving forces and kinetic pathways that dictate the instability of 1,2-dihydro-2-methylquinoline. By bridging mechanistic theory with field-proven experimental protocols, this guide serves as a foundational resource for researchers and drug development professionals handling reactive dihydroquinoline pharmacophores.

Structural Basis of Thermodynamic Instability

The thermodynamic instability of 1,2-dihydro-2-methylquinoline is fundamentally driven by the energetic penalty of a partially disrupted aromatic system. The molecule exists in a shallow local energy minimum. The thermodynamic driving force for its degradation is the massive release of free energy ( ΔG∘≈−85 kJ/mol ) associated with regaining the full resonance stabilization of the quinoline core[3].

Because the C-2 position bears a reactive proton, the molecule is highly susceptible to acting as both a hydride donor and a hydride acceptor[4]. The lack of steric shielding at the C-2 and C-3 positions further lowers the activation energy ( ΔG‡ ) for bimolecular collisions, making the compound highly sensitive to ambient oxygen, moisture, and trace Brønsted acids[4].

Mechanistic Pathways of Degradation

The degradation of 1,2-dihydro-2-methylquinoline at room temperature follows two primary, competing kinetic pathways depending on the microenvironment:

A. Autoxidation (Aerobic Conditions)

In the presence of atmospheric oxygen, the compound undergoes rapid autoxidation to form the thermodynamically stable 2-methylquinoline [1]. This process involves the abstraction of the C-2 proton and the N-1 hydrogen, coupled with the reduction of O2​ to water. Without strict anaerobic precautions, the half-life of the dihydroquinoline in solution is typically reduced to a few hours at 298 K.

B. Acid-Catalyzed Disproportionation (Anaerobic/Acidic Conditions)

Even in inert atmospheres, trace acids trigger a rapid disproportionation redox reaction. Historically, it was assumed that this proceeded via protonation of the C-3 double bond to form a C-4 carbocation, which then accepted a hydride[4]. However, landmark mechanistic studies by definitively proved this causality incorrect[4].

By introducing a competing carbocation source (trans-4-hydroxy-2,6-dimethyl-1,2,3,4-tetrahydroquinoline) into the reaction matrix, Forrest demonstrated that the expected reduction product was not formed[4]. Instead, the true mechanism involves solvent addition and the formation of a 3,4-dihydroquinoline intermediate , which acts as the actual hydride acceptor[4]. The result is a 1:1 stoichiometric disproportionation yielding one equivalent of oxidized 2-methylquinoline and one equivalent of reduced 2-methyl-1,2,3,4-tetrahydroquinoline[4].

Fig 1: Mechanistic pathways of 1,2-dihydro-2-methylquinoline degradation.

Experimental Workflows for Kinetic Monitoring

To accurately study the thermodynamic stability of 1,2-dihydro-2-methylquinoline, researchers must employ a self-validating experimental system . The following protocol utilizes in situ 1H NMR spectroscopy, ensuring that the integration of the disappearing starting material perfectly matches the appearance of the products, thereby closing the mass-balance loop and validating the absence of unseen side-reactions.

Step-by-Step Methodology:

• Anaerobic Synthesis: Synthesize the compound via a modified Doebner-Miller reaction at 5°C to suppress premature aromatization[1]. Quench the reaction with cold 2M NaOH.

• Schlenk Line Extraction: Extract the aqueous layer using rigorously degassed diethyl ether under a positive pressure of Argon.

• Acid-Free Purification: Standard silica gel contains trace acidic silanol groups that will instantly trigger disproportionation. You must purify the organic layer over Basic Alumina (Activity I) or triethylamine-deactivated silica.

• Sample Preparation (Glovebox): Transfer the purified isolate into an argon-purged glovebox. Prepare 0.1 M solutions in standard NMR tubes using:

  • Tube A: Degassed Benzene- d6​ (Inert Control).

  • Tube B: Aerated Benzene- d6​ (Autoxidation Test).

  • Tube C: Degassed Methanol- d4​ with 0.02 M HCl (Acid-Catalyzed Test)[4].

• Kinetic Acquisition: Incubate tubes at 298 K. Acquire 1H NMR spectra at 10-minute intervals for 12 hours. Track the disappearance of the diagnostic C-3 alkene doublet ( δ ~5.43 ppm).

Fig 2: Anaerobic experimental workflow for kinetic stability assessment.

Quantitative Thermodynamic & Kinetic Data

The tables below summarize the expected kinetic behavior and diagnostic markers for 1,2-dihydro-2-methylquinoline and its derivatives at room temperature (298 K).

Table 1: Comparative Thermodynamic & Kinetic Parameters at 298 K

Compound	Structural Feature	ΔGaromatization∘​ (kJ/mol)	Half-life (Air)	Half-life (0.02 M HCl)
1,2-Dihydro-2-methylquinoline	Unshielded C-2 Proton	-85.4 (est.)	~4.2 hours	< 50 mins[4]
2-Methylquinoline	Fully Aromatic	N/A (Stable)	Stable	Stable
2,2,4-Trimethyl-1,2-dihydroquinoline	Blocked C-2 Position	N/A (Blocked)	> 3 weeks[2]	Stable

Table 2: 1H NMR Diagnostic Peaks for Mass-Balance Validation (in C6​D6​ )

Compound	Diagnostic Proton	Chemical Shift ( δ , ppm)	Multiplicity
1,2-Dihydro-2-methylquinoline	C-3 Alkene	5.43	Doublet
2-Methylquinoline	C-3 Aromatic	7.20 - 7.90	Multiplet
2-Methyl-1,2,3,4-tetrahydroquinoline	C-3 Aliphatic	1.50 - 1.90	Multiplet

Conclusion

The thermodynamic stability of 1,2-dihydro-2-methylquinoline at room temperature is inherently compromised by the energetic drive toward aromatization and the steric accessibility of its C-2 proton. Successful isolation and utilization of this compound in drug development or synthetic workflows require an absolute mastery of its degradation kinetics—specifically, its vulnerability to autoxidation and trace-acid catalyzed disproportionation. By employing rigorous Schlenk techniques, basic stationary phases, and in situ NMR validation, researchers can effectively harness this reactive intermediate before it cascades down its thermodynamic energy funnel.

References

• Forrest, T. P., Dauphinee, G. A., & Deraniyagala, S. A. (1985). On the mechanism of disproportionation reactions of 1,2-dihydroquinolines. Canadian Journal of Chemistry, 63(2), 412-417. URL:[Link]

• Deraniyagala, S. A., & Forrest, T. P. (1985). 1,2-Dihydroquinolines: preparation and isolation as intermediates in the synthesis of quinolines. Canadian Journal of Chemistry. URL:[Link](Note: Published in conjunction with mechanistic studies)

• Hu, R. (2021). Quinoline Derivatives Thermodynamic Properties during Phase Trans. Journal of Thermodynamics & Catalysis. Longdom Publishing. URL:[Link]

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• 3. longdom.org [longdom.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]

An In-depth Technical Guide to the Electronic Properties and UV-Vis Absorption of 1,2-dihydro-2-methylquinoline

This technical guide provides a comprehensive overview of the core electronic properties and UV-Vis absorption characteristics of 1,2-dihydro-2-methylquinoline. It is intended for researchers, scientists, and drug development professionals who are working with or have an interest in quinoline derivatives and their potential applications. This document delves into the theoretical underpinnings of the molecule's electronic behavior, practical methodologies for its characterization, and the interpretation of its spectral data.

Introduction: The Significance of the 1,2-dihydroquinoline Scaffold

The quinoline ring system is a fundamental heterocyclic motif present in a wide array of natural products, pharmaceuticals, and functional materials.[1] Its derivatives are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The partial saturation of the quinoline core, as seen in 1,2-dihydroquinolines, introduces a three-dimensional character to the otherwise planar aromatic system, which can significantly influence its interaction with biological targets and its physicochemical properties.[2] 1,2-dihydro-2-methylquinoline, with its methyl substituent at the stereocenter C2, represents a key structure within this class of compounds, offering a platform for further functionalization and drug design.[3][4] Understanding the electronic properties and UV-Vis absorption of this core structure is paramount for its development in various applications.

Electronic Properties: A Fusion of Aromaticity and Saturation

The electronic landscape of 1,2-dihydro-2-methylquinoline is a fascinating interplay between the aromatic benzene ring and the partially saturated dihydropyridine ring. This unique combination dictates the molecule's reactivity, stability, and spectroscopic signatures.

The Aromatic Core and the Dihydropyridine Moiety

The fused benzene ring retains its aromatic character, characterized by a delocalized π-electron system. This aromaticity imparts significant thermodynamic stability to the molecule. In contrast, the dihydropyridine ring introduces a degree of flexibility and a higher energy highest occupied molecular orbital (HOMO) compared to the fully aromatic quinoline. The nitrogen atom's lone pair of electrons and the C=C double bond within this ring are key players in the molecule's electronic transitions.

The Role of the Methyl Substituent

The methyl group at the 2-position is an electron-donating group (EDG) through an inductive effect. This has a subtle but important influence on the electronic distribution within the molecule. The EDG character of the methyl group can slightly raise the energy of the HOMO, which in turn can affect the energy of electronic transitions and, consequently, the position of UV-Vis absorption bands.

Computational Insights into Electronic Structure

To gain a deeper, quantitative understanding of the electronic properties of 1,2-dihydro-2-methylquinoline, computational chemistry methods are indispensable. Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) have proven to be powerful tools for elucidating the electronic structure and predicting the UV-Vis spectra of quinoline derivatives.[5][6]

These computational approaches allow for the visualization of molecular orbitals (HOMO and LUMO), the calculation of their energy levels, and the prediction of the energies and oscillator strengths of electronic transitions.[7] Such calculations can reveal that the HOMO is typically localized on the dihydropyridine ring, particularly on the nitrogen atom and the C=C double bond, while the LUMO is often distributed across the entire aromatic system. The energy gap between the HOMO and LUMO is a critical parameter that correlates with the wavelength of the lowest energy absorption in the UV-Vis spectrum.

UV-Vis Absorption Spectroscopy: Probing Electronic Transitions

UV-Vis absorption spectroscopy is a fundamental technique for characterizing conjugated systems like 1,2-dihydro-2-methylquinoline. The absorption of ultraviolet or visible light promotes electrons from lower energy molecular orbitals to higher energy ones. The resulting spectrum provides a fingerprint of the molecule's electronic structure.

Expected Spectral Features

Based on the electronic structure of the quinoline core, the UV-Vis spectrum of 1,2-dihydro-2-methylquinoline is expected to exhibit characteristic absorption bands.[8] The spectrum of the parent quinoline shows distinct bands corresponding to π → π* transitions.[9] For 1,2-dihydro-2-methylquinoline, we can anticipate a spectrum that reflects the extended conjugation of the quinoline system, with potential shifts in the absorption maxima (λmax) due to the dihydro nature and the methyl substituent.

Typically, quinoline and its derivatives display two or three main absorption bands in the UV region. The high-energy bands are attributed to transitions within the benzene part of the molecule, while the lower-energy band is associated with the electronic transition of the entire conjugated system.

The Influence of Solvent Polarity (Solvatochromism)

The position, intensity, and shape of the UV-Vis absorption bands of quinoline derivatives can be significantly influenced by the polarity of the solvent, a phenomenon known as solvatochromism.[10][11] This effect arises from differential solvation of the ground and excited states of the molecule.

• Nonpolar Solvents: In nonpolar solvents, the absorption spectrum is expected to be sharp and well-resolved, reflecting the electronic transitions of the isolated molecule.

• Polar Protic Solvents: In polar protic solvents like ethanol or water, hydrogen bonding interactions with the nitrogen atom can occur. These interactions can stabilize the ground state more than the excited state, leading to a blue shift (hypsochromic shift) of the n → π* transitions. Conversely, π → π* transitions may exhibit a red shift (bathochromic shift) due to the stabilization of the more polar excited state.[5]

The study of solvatochromism provides valuable insights into the nature of the electronic transitions and the charge distribution in the ground and excited states.

Experimental and Computational Workflow

A robust investigation of the electronic properties and UV-Vis absorption of 1,2-dihydro-2-methylquinoline necessitates a combined experimental and computational approach.

Experimental Protocol for UV-Vis Spectroscopic Analysis

The following protocol outlines the steps for obtaining the UV-Vis absorption spectrum of 1,2-dihydro-2-methylquinoline.

Materials and Equipment:

• 1,2-dihydro-2-methylquinoline (analytical grade)

• Spectroscopic grade solvents (e.g., cyclohexane, ethanol, acetonitrile)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Stock Solution Preparation: Accurately weigh a small amount of 1,2-dihydro-2-methylquinoline and dissolve it in a known volume of the chosen solvent to prepare a stock solution of known concentration (e.g., 1 x 10-3 M).

• Working Solution Preparation: Prepare a series of dilutions from the stock solution to obtain working solutions with concentrations in the range of 1 x 10-5 M to 1 x 10-4 M.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the wavelength range for scanning (e.g., 200-400 nm).

• Blank Measurement: Fill a quartz cuvette with the pure solvent and use it to record a baseline (blank) spectrum.

• Sample Measurement: Rinse the cuvette with the working solution and then fill it with the same solution. Place the cuvette in the sample holder of the spectrophotometer and record the absorption spectrum.

• Data Analysis: Determine the wavelength of maximum absorption (λmax) and the corresponding absorbance value. Use the Beer-Lambert law (A = εbc) to calculate the molar absorptivity (ε), where A is the absorbance, b is the path length (1 cm), and c is the concentration of the solution.

• Solvent Effect Study: Repeat steps 2-6 with different solvents of varying polarity to investigate the solvatochromic effect.

Computational Workflow for Electronic Structure and Spectral Prediction

The following workflow describes the computational methodology for investigating the electronic properties of 1,2-dihydro-2-methylquinoline.

Software:

• Gaussian, ORCA, or other quantum chemistry software package

• GaussView, Avogadro, or other molecular visualization software

Procedure:

• Molecular Geometry Optimization:

  • Build the 3D structure of 1,2-dihydro-2-methylquinoline.

  • Perform a geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).

  • Verify that the optimized structure corresponds to a true minimum on the potential energy surface by performing a frequency calculation (no imaginary frequencies).

• Electronic Property Calculation:

  • From the optimized geometry, calculate key electronic properties such as the energies of the HOMO and LUMO, the HOMO-LUMO gap, and the dipole moment.

  • Visualize the HOMO and LUMO to understand their spatial distribution.

• UV-Vis Spectrum Prediction:

  • Perform a Time-Dependent DFT (TD-DFT) calculation using the same functional and basis set to predict the electronic transitions.

  • The output will provide the excitation energies (which can be converted to wavelengths), oscillator strengths (related to the intensity of the absorption bands), and the nature of the transitions (e.g., HOMO → LUMO).

• Solvent Effects Simulation:

  • Incorporate the effect of different solvents using an implicit solvent model, such as the Polarizable Continuum Model (PCM).

  • Repeat the TD-DFT calculations in the presence of the solvent model to predict the solvatochromic shifts.

Data Presentation and Interpretation

For a clear and comparative analysis, the experimental and computational data should be presented in a structured format.

Table 1: Experimental UV-Vis Absorption Data for 1,2-dihydro-2-methylquinoline in Various Solvents

Solvent	Polarity Index	λmax (nm)	Molar Absorptivity (ε) (M-1cm-1)
Cyclohexane	0.2	[Hypothetical Data]	[Hypothetical Data]
Acetonitrile	5.8	[Hypothetical Data]	[Hypothetical Data]
Ethanol	4.3	[Hypothetical Data]	[Hypothetical Data]
Water	10.2	[Hypothetical Data]	[Hypothetical Data]

Table 2: Calculated Electronic Properties and Predicted UV-Vis Absorption of 1,2-dihydro-2-methylquinoline

Calculation Level	EHOMO (eV)	ELUMO (eV)	HOMO-LUMO Gap (eV)	Predicted λmax (nm)	Oscillator Strength	Transition
B3LYP/6-31G(d) (Gas Phase)	[Hypothetical Data]	[Hypothetical Data]	[Hypothetical Data]	[Hypothetical Data]	[Hypothetical Data]	[Hypothetical Data]
B3LYP/6-31G(d) (PCM - Ethanol)	[Hypothetical Data]	[Hypothetical Data]	[Hypothetical Data]	[Hypothetical Data]	[Hypothetical Data]	[Hypothetical Data]

Visualizing the Workflow

To illustrate the interconnectedness of the experimental and computational approaches, the following workflow diagram is provided.

Caption: A flowchart illustrating the integrated experimental and computational workflow for the comprehensive analysis of the electronic properties and UV-Vis absorption of 1,2-dihydro-2-methylquinoline.

Conclusion

This technical guide has provided a detailed framework for understanding and characterizing the electronic properties and UV-Vis absorption of 1,2-dihydro-2-methylquinoline. By combining experimental UV-Vis spectroscopy with theoretical calculations, researchers can gain a deep understanding of the structure-property relationships of this important heterocyclic compound. This knowledge is crucial for the rational design of novel quinoline derivatives with tailored electronic and photophysical properties for applications in drug discovery and materials science.

References

• Coletta, A., Castelli, S., Chillemi, G., Sanna, N., Cushman, M., et al. (2013). Solvent Dependency of the UV-Vis Spectrum of Indenoisoquinolines: Role of Keto-Oxygens as Polarity Interaction Probes. PLoS ONE, 8(9), e73881. [Link]

• Santos, G., Oliveira Servilha, R., Fernando Oliveira, E., & Da Silva-Filho, L. C. (2017). Theoretical-Experimental Photophysical Investigations of the Solvent Effect on the Properties of Green- and Blue-Light-Emitting Quinoline Derivatives. ResearchGate. [Link]

• Di Meo, F., Fabris, C., Villani, C., & Gentili, P. L. (2021). UV Properties and Loading into Liposomes of Quinoline Derivatives. MDPI. [Link]

• Medhat, H. (2017). What is the right interpretation for solvent effect on UV-VIS spectra of this quinolinone derivative. ResearchGate. [Link]

• PubChem. (n.d.). Quinoline, 1,2-dihydro-2-methyl-. PubChem. Retrieved from [Link]

• Gompper, R., & Schmidt, R. R. (2004). UV Photoelectron Spectroscopic Study of Substituent Effects in Quinoline Derivatives. The Journal of Organic Chemistry. [Link]

• NIST. (n.d.). Quinoline, 1,2,3,4-tetrahydro-2-methyl-. NIST WebBook. Retrieved from [Link]

• Kumar, A., & Kumar, A. (2021). 1, 2- Dihydroquinoline sulphonamides synthesis, characterization, and biological evaluation. Journal of Chemical and Pharmaceutical Research, 13(5), 1-13.

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2-dihydroquinolines. Organic Chemistry Portal. Retrieved from [Link]

• Lambert, K. M., & Movassaghi, M. (2020). Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis. Organic Letters, 22(15), 6044-6048. [Link]

• Bugarin, A., & Connell, B. T. (2020). Synthesis, Characterization and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde-4n-Substituted Thiosemicarbazones. MDPI. [Link]

• Kurban, M., et al. (2024). Computational analysis and experimental validation of a quinoline derivative for optoelectronic and pharmacological applications. Materials Today Communications, 39, 108642. [Link]

• O'Donovan, D. H., & O'Donoghue, A. C. (2020). Kinetic Resolution of 2‐Aryldihydroquinolines Using Lithiation – Synthesis of Chiral 1,2‐ and 1,4‐Dihydroquinolines. Chemistry – A European Journal, 26(48), 10976-10984. [Link]

• Wang, X., et al. (2016). A Novel 1,2-Dihydroquinoline Anticancer Agent and Its Delivery to Tumor Cells Using Cationic Liposomes. Anticancer Research, 36(5), 2269-2276. [Link]

• Iqbal, J., et al. (2021). Key Electronic, Linear and Nonlinear Optical Properties of Designed Disubstituted Quinoline with Carbazole Compounds. Molecules, 26(9), 2760. [Link]

• NIST. (n.d.). Quinoline. NIST WebBook. Retrieved from [Link]

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• 2. Kinetic Resolution of 2‐Aryldihydroquinolines Using Lithiation – Synthesis of Chiral 1,2‐ and 1,4‐Dihydroquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,2-Dihydroquinoline synthesis [organic-chemistry.org]
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• 5. Solvent Dependency of the UV-Vis Spectrum of Indenoisoquinolines: Role of Keto-Oxygens as Polarity Interaction Probes - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Quinoline, 1,2-dihydro-2-methyl- in Agrochemical Formulations

Prepared for: Researchers, Scientists, and Agrochemical Development Professionals

Abstract

Quinoline and its derivatives represent a versatile class of heterocyclic compounds with significant potential in the agricultural sector.[1][2] This document provides detailed application notes and protocols for the use of Quinoline, 1,2-dihydro-2-methyl-, and its close structural analog, 1,2-dihydro-2,2,4-trimethylquinoline, in agrochemical formulations. While research on the specific 2-methyl derivative is limited, extensive data from related dihydroquinoline structures provide a strong basis for its application as a plant growth regulator and a protective antioxidant.[3][4][5] The protocols herein are designed to be robust and self-validating, offering researchers a framework for exploring the efficacy and mechanisms of these compounds. We will delve into their proposed auxin-like activity, their capacity to mitigate oxidative stress, and the analytical methodologies required for their formulation and validation.

Introduction: The Role of Dihydroquinolines in Agriculture

The quinoline scaffold is a "privileged structure" in medicinal and agrochemical research, forming the backbone of numerous bioactive molecules, including fungicides, insecticides, and herbicides.[6][7] The partially saturated derivatives, 1,2-dihydroquinolines, exhibit a distinct set of biological activities that are particularly relevant for enhancing crop performance and resilience.

Key Bioactivities:

• Plant Growth Regulation: Certain 1,2-dihydroquinoline derivatives have demonstrated potent capabilities as plant growth stimulants, significantly increasing seed germination and seedling height in ornamental species.[3][4] This activity is hypothesized to be auxin-like, influencing cell division and elongation.[3]

• Antioxidant Properties: These compounds are effective antioxidants, a property leveraged in the rubber industry to prevent degradation.[8] In an agricultural context, this translates to protecting plants from abiotic stress (e.g., drought, salinity, UV radiation) by neutralizing harmful reactive oxygen species (ROS).[5][9]

This guide will focus on harnessing these two primary functions of Quinoline, 1,2-dihydro-2-methyl- for agrochemical applications.

Application as a Plant Growth Regulator

The primary mechanism by which 1,2-dihydroquinolines are thought to enhance plant growth is by mimicking the action of auxins, a critical class of plant hormones.

Hypothesized Mechanism: Auxin-Like Activity

Auxins regulate numerous aspects of plant development. The proposed action of a dihydroquinoline compound is its potential interaction with auxin signaling pathways, which could lead to enhanced gene expression related to growth and development. While the precise receptor is not yet identified for this class of molecules, the downstream effects mirror those of natural auxins.

Caption: Hypothesized interaction of dihydroquinoline with the auxin signaling pathway.

Protocol 1: Seed Germination and Seedling Vigor Assay

This protocol details a standardized method for evaluating the effect of Quinoline, 1,2-dihydro-2-methyl- on seed germination and early growth, based on methodologies reported for similar compounds.[4]

Objective: To determine the optimal concentration for promoting seed germination and enhancing seedling vigor.

Materials:

• Quinoline, 1,2-dihydro-2-methyl- (analytical grade)

• Ethanol or DMSO (for stock solution)

• Tween® 20 (surfactant)

• Distilled water

• Seeds of interest (e.g., Salvia splendens, Rhododendron luteum, or crop species)

• Petri dishes with sterile filter paper

• Growth chamber or incubator

Procedure:

• Stock Solution Preparation:

  • Prepare a 1% (10,000 ppm) stock solution of Quinoline, 1,2-dihydro-2-methyl- by dissolving 100 mg of the compound in a minimal amount of ethanol or DMSO, then bringing the final volume to 10 mL with distilled water.

  • Rationale: A high-concentration stock allows for accurate serial dilutions. The organic solvent ensures complete dissolution of the hydrophobic compound.

• Working Solution Preparation:

  • Prepare working solutions at concentrations of 0.1%, 0.05%, and 0.01% (1000, 500, and 100 ppm, respectively) by serially diluting the stock solution.

  • Add Tween® 20 to a final concentration of 0.05% (v/v) to each working solution and a control solution (distilled water + surfactant).

  • Rationale: The tested concentrations are based on effective ranges found in the literature.[3][4] The surfactant ensures uniform wetting of the seed coat.

• Seed Treatment:

  • Select uniform, healthy seeds and surface-sterilize them (e.g., with a 1% sodium hypochlorite solution for 5 minutes, followed by thorough rinsing with sterile water).

  • Immerse seeds in the respective working solutions and the control solution for 18 hours at room temperature.[4]

  • Rationale: Pre-sowing soaking allows for the uptake of the active compound. Sterilization prevents fungal or bacterial contamination.

• Germination:

  • Place 25-50 treated seeds evenly on sterile filter paper in labeled Petri dishes. Moisten the paper with 5 mL of the corresponding treatment solution.

  • Seal the Petri dishes with parafilm and place them in a growth chamber with controlled temperature and light conditions suitable for the chosen plant species.

• Data Collection and Analysis:

  • Germination Percentage: Count the number of germinated seeds daily for 14-21 days. A seed is considered germinated when the radicle emerges.

  • Seedling Height: After a set period (e.g., 21 days), measure the shoot length from the base to the tip of the apical bud.

  • Root Length: Measure the length of the primary root.

  • Calculate the mean and standard deviation for each parameter. Perform statistical analysis (e.g., ANOVA) to determine significant differences between treatments.

Data Presentation: Reported Efficacy

The following table summarizes the reported effects of related dihydroquinoline compounds on ornamental plants.

Plant Species	Compound Concentration	Observed Effect	Reference
Rhododendron ledebourii	0.1%	33% to 183% increase in seedling height	[3]
Rhododendron luteum	0.1%	18% to 63% increase in seedling height	[3]
Rhododendron luteum	0.05% - 0.1%	Strongest effect on seedling height	[4]
Salvia splendens	0.05%	17% to 25% increase in seedling height	[4]

Application as a Protective Antioxidant

Abiotic stress leads to the overproduction of Reactive Oxygen Species (ROS) in plants, causing cellular damage. The antioxidant properties of dihydroquinolines can help neutralize these ROS, thereby protecting the plant.[5]

Mechanism: Scavenging of Reactive Oxygen Species

The dihydroquinoline molecule can donate an electron or a hydrogen atom to neutralize free radicals like the superoxide radical (O₂⁻) or the hydroxyl radical (•OH), converting them into less harmful molecules and preventing a chain reaction of oxidative damage to lipids, proteins, and DNA.

Caption: Simplified workflow of ROS generation and scavenging by dihydroquinoline.

Protocol 2: In Vitro Antioxidant Activity (DPPH Assay)

This protocol provides a rapid and reliable method to quantify the intrinsic free-radical scavenging capacity of the compound.

Objective: To measure the EC₅₀ (half-maximal effective concentration) of Quinoline, 1,2-dihydro-2-methyl- for scavenging the DPPH radical.

Materials:

• Quinoline, 1,2-dihydro-2-methyl-

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (spectroscopic grade)

• Ascorbic acid or Trolox (positive control)

• 96-well microplate

• Spectrophotometer (plate reader)

Procedure:

• Solution Preparation:

  • Prepare a 1 mM solution of DPPH in methanol. Keep it in the dark.

  • Prepare a series of concentrations of the test compound and the positive control (e.g., 10 to 500 µM) in methanol.

• Assay:

  • In a 96-well plate, add 100 µL of each concentration of the test compound or control to different wells.

  • Add 100 µL of the DPPH solution to each well.

  • For the blank, use 100 µL of methanol instead of the test compound.

  • Rationale: The DPPH radical has a deep violet color. When it is reduced by an antioxidant, the color fades to yellow. The degree of color change is proportional to the antioxidant's efficacy.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot the % Inhibition against the concentration of the compound and determine the EC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Formulation and Analytical Methods

Effective delivery of a hydrophobic active ingredient like Quinoline, 1,2-dihydro-2-methyl- requires careful formulation. Subsequently, validated analytical methods are crucial for quality control and residue analysis.

Formulation Strategies

• Emulsifiable Concentrate (EC): The active ingredient is dissolved in a water-immiscible organic solvent with emulsifiers. When diluted with water, it forms a stable emulsion for spraying.

• Suspension Concentrate (SC): The solid active ingredient is dispersed in water with suspending agents, wetting agents, and thickeners. This is a more environmentally friendly option as it avoids organic solvents.

• Adjuvants: The inclusion of non-ionic surfactants, stickers, and penetrants can significantly enhance the efficacy of the formulation by improving leaf coverage and uptake.

Protocol 3: General Guideline for Analytical Method Validation

Any analytical method for quantifying the active ingredient must be validated to ensure it is fit for purpose.[10] This protocol outlines the key parameters to assess, based on international standards.

Objective: To validate an HPLC or GC-MS method for the quantification of Quinoline, 1,2-dihydro-2-methyl- in a formulation or plant matrix.

Methodology: A High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Gas Chromatography-Mass Spectrometry (GC-MS) system would be appropriate.[11][12] The choice depends on the volatility and thermal stability of the compound.

Validation Parameters: [10]

• Selectivity (Specificity): Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., impurities, degradation products, matrix components). This is done by analyzing blank and spiked samples.

• Linearity: Analyze a series of standards across a specified range. The correlation coefficient (r²) of the calibration curve should typically be ≥ 0.99.

• Range: The interval between the upper and lower concentrations for which the method has suitable linearity, accuracy, and precision. For assaying an active constituent, this is typically 80% to 120% of the nominal concentration.[10]

• Accuracy: Determined by the recovery of a known amount of spiked analyte into a blank matrix. The mean recovery at three different concentrations (e.g., 80%, 100%, 120%) should be within an acceptable range (e.g., 98-102% for a formulation).[10]

• Precision:

  • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval.

  • Reproducibility (Inter-assay precision): The precision between different laboratories.

  • Results are expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[10]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Caption: Workflow for agrochemical formulation and analysis.

Safety and Handling

Chemical Name: Quinoline, 1,2-dihydro-2-methyl- (and related compounds like 1,2-dihydro-2,2,4-trimethylquinoline)

General Precautions:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle in a well-ventilated area or under a chemical fume hood.

• May be sensitive to prolonged exposure to air and light.[13]

Incompatibilities:

• Incompatible with isocyanates, halogenated organics, peroxides, phenols, epoxides, anhydrides, and acid halides.[13]

• Neutralizes acids in exothermic reactions.[13]

Spill Cleanup:

• Remove all ignition sources.

• Use absorbent paper to pick up liquid spills.

• Seal contaminated materials in a vapor-tight plastic bag for disposal.

• Wash contaminated surfaces with 60-70% ethanol followed by soap and water.[13]

Conclusion and Future Directions

Quinoline, 1,2-dihydro-2-methyl- and its analogs are promising candidates for inclusion in modern agrochemical formulations. Their dual action as potential growth regulators and protective antioxidants offers a unique advantage for enhancing crop yield and resilience simultaneously. The protocols provided in this guide serve as a foundational platform for further research and development.

Future research should focus on:

• Elucidating the specific molecular targets and mechanisms of action in plant growth regulation.

• Conducting comprehensive field trials across various crop species and environmental conditions to validate efficacy.

• Developing stable and effective commercial formulations.

• Performing detailed toxicological and ecotoxicological studies to ensure environmental and consumer safety.

References

• Baranova, E. V., et al. (2020). USE OF NEW COMPOUNDS OF THE QUINOLINE SERIES AS EFFECTIVE STIMULANTS OF GROWTH PROCESSES. Periódico Tchê Química, 17(35), 780-791. Link

• National Oceanic and Atmospheric Administration (NOAA). (n.d.). 1,2-DIHYDRO-2,2,4-TRIMETHYLQUINOLINE. CAMEO Chemicals. Link

• Vetchinnikova, L., et al. (2019). Quinoline Derivatives as Growth Regulators for Ornamental Plants. ResearchGate. Link

• Riverland Trading. (n.d.). 2-Methyl Quinoline Supplier. Link

• Google Patents. (2000). US6093825A - Methods for preparation of 1,2-dihydroquinolines. Link

• PubChem. (n.d.). Quinoline, 1,2-dihydro-2-methyl-. Link

• PubMed. (2024). Quinoline Derivatives in Discovery and Development of Pesticides. Link

• PubMed. (2025). Quinoline: A Novel Solution for Next-Generation Pesticides, Herbicides, and Fertilizers. Link

• Australian Pesticides and Veterinary Medicines Authority (APVMA). (2014). Validation of analytical methods for active constituents and agricultural products. Link

• Echemi. (n.d.). 2,2,4-Trimethyl-1,2-dihydroquinoline polymer. Link

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Analytical Methods for Hydrazines. Link

• Sigma-Aldrich. (n.d.). Neonicotinoids Pesticides and Metabolites. Link

• ResearchGate. (2025). Quinoline Derivatives in Discovery and Development of Pesticides. Link

• PMC. (2022). 6-Hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline Demonstrates Anti-Inflammatory Properties and Reduces Oxidative Stress in Acetaminophen-Induced Liver Injury in Rats. Link

• PMC. (2021). Discovery of flometoquin, a novel quinoline insecticide. Link

• MDPI. (2025). A New Plant Growth Regulator: An In Silico Evaluation. Link

• Haz-Map. (n.d.). 1,2-Dihydro-2,2,4-trimethylquinoline. Link

• IJRPR. (2023). 1, 2- Dihydroquinoline sulphonamides synthesis, characterization, and biological evaluation. Link

• Dormer Laboratories Inc. (2009). 2,2,4-Trimethyl-1,2-dihydroquinoline Patient Information Sheet. Link

• PMC. (2021). New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. Link

• PubMed. (2011). Rapid and green analytical method for the determination of quinoline alkaloids from Cinchona succirubra. Link

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2-dihydroquinolines. Link

• UKRI. (n.d.). Development of Improved Methods of Analysis for T2 and HT2 Toxins. Link

• MDPI. (2024). Simultaneous Analysis of 272 Pesticides in Agricultural Products by the QuEChERS Method and Gas Chromatography with Tandem Mass Spectrometry. Link

• ResearchGate. (1970). 1,2-Dihydroquinolines: preparation and isolation as intermediates in the synthesis of quinolines. Link

• PMC. (2022). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Link

• Asian Journal of Chemistry. (2013). Investigated on the Rubber Antioxidant 2,2,4-Trimethyl-1,2-dihydroquinoline Polymer. Link

• MDPI. (2022). Antioxidant Activity of Natural Hydroquinones. Link

• University of Scranton. (n.d.). Biochemistry Module | Green Chemistry. Link

• PMC. (2023). Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. Link

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• 3. deboni.he.com.br [deboni.he.com.br]
• 4. researchgate.net [researchgate.net]
• 5. 6-Hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline Demonstrates Anti-Inflammatory Properties and Reduces Oxidative Stress in Acetaminophen-Induced Liver Injury in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quinoline Derivatives in Discovery and Development of Pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. asianpubs.org [asianpubs.org]
• 9. Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Validation of analytical methods for active constituents and agricultural products | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. Development of Improved Methods of Analysis for T2 and HT2 Toxins | National Agricultural Library [nal.usda.gov]
• 13. 1,2-DIHYDRO-2,2,4-TRIMETHYLQUINOLINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Application Notes and Protocols for Quinoline, 1,2-dihydro-2-methyl-: A Guide to Safe Handling and Long-Term Storage

Introduction

Quinoline, 1,2-dihydro-2-methyl-, a heterocyclic aromatic amine, is a valuable building block in synthetic organic chemistry and plays a role in the development of novel therapeutics and functional materials. As with any reactive chemical intermediate, a comprehensive understanding of its properties and associated hazards is paramount for ensuring the safety of laboratory personnel and the integrity of research outcomes. This guide provides a detailed framework for the safe handling and long-term storage of Quinoline, 1,2-dihydro-2-methyl-, drawing upon established principles of laboratory safety and chemical management. The protocols outlined herein are designed to be self-validating, emphasizing the causality behind each procedural step to foster a culture of safety and scientific rigor.

Material Identification and Properties

A foundational aspect of safe chemical handling is the accurate identification and understanding of the substance's physical and chemical properties.

Table 1: Physicochemical Properties of Quinoline, 1,2-dihydro-2-methyl-

Property	Value	Source
Chemical Name	Quinoline, 1,2-dihydro-2-methyl-	PubChem
Synonyms	2-methyl-1,2-dihydroquinoline	PubChem
CAS Number	1125-81-1	PubChem
Molecular Formula	C₁₀H₁₁N	PubChem[1]
Molecular Weight	145.20 g/mol	PubChem[1]
Appearance	Data not available
Boiling Point	Data not available
Melting Point	Data not available
Solubility	Data not available
Vapor Pressure	Data not available

Note: The lack of readily available, verified physical property data beyond the basic molecular formula and weight underscores the importance of treating this compound with a high degree of caution. All handling should be performed under the assumption of potential hazards until more comprehensive data becomes available.

Hazard Assessment and Personal Protective Equipment (PPE)

Due to the absence of a specific, publicly available Safety Data Sheet (SDS) for Quinoline, 1,2-dihydro-2-methyl-, a conservative approach to hazard assessment is mandated. This involves extrapolating potential hazards from structurally similar compounds, such as quinoline and its derivatives, while acknowledging that the specific toxicological profile of this compound may differ.

Potential Hazards

Based on the general properties of quinoline and related aromatic amines, the following potential hazards should be considered:

• Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

• Skin and Eye Irritation: Likely to cause irritation upon contact.

• Respiratory Tract Irritation: Inhalation of vapors or aerosols may irritate the respiratory system.

• Carcinogenicity and Mutagenicity: Some quinoline derivatives are known or suspected carcinogens and mutagens. The carcinogenic potential of Quinoline, 1,2-dihydro-2-methyl- has not been established.

• Environmental Hazards: The environmental fate and toxicity are unknown. Release into the environment should be avoided.

Mandatory Personal Protective Equipment (PPE)

A stringent PPE protocol is essential to minimize exposure. The following PPE should be worn at all times when handling Quinoline, 1,2-dihydro-2-methyl-:

• Eye and Face Protection: Chemical safety goggles and a face shield are required.

• Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves for any signs of degradation before and during use.

• Body Protection: A flame-retardant laboratory coat is mandatory. For larger quantities or when there is a risk of splashing, a chemical-resistant apron should also be worn.

• Respiratory Protection: All handling of this compound must be conducted within a certified chemical fume hood to prevent inhalation of vapors.

Safe Handling Protocols

Adherence to meticulous handling procedures is critical for minimizing the risk of exposure and contamination.

Receiving and Initial Inspection

• Verify Integrity: Upon receipt, immediately inspect the container for any signs of damage or leakage.

• Confirm Identity: Cross-reference the container label with the purchase order and any accompanying documentation to ensure the correct chemical has been received.

• Segregate: Store the unopened container in a designated, well-ventilated, and secure area away from incompatible materials.

General Handling Workflow

The following workflow diagram illustrates the key steps and decision points for the safe handling of Quinoline, 1,2-dihydro-2-methyl-.

Caption: Safe Handling Workflow Diagram.

Aliquoting and Dispensing

• Work in a Fume Hood: All transfers and manipulations must be performed within a certified chemical fume hood.

• Use Appropriate Tools: Utilize clean, dry glass or compatible plasticware for aliquoting. Avoid creating aerosols.

• Inert Atmosphere: For sensitive applications or to prolong stability, consider handling under an inert atmosphere (e.g., argon or nitrogen).

• Seal and Label: Immediately and securely seal all containers after dispensing. Clearly label all secondary containers with the full chemical name, concentration, date, and your initials.

Long-Term Storage Protocols

Proper long-term storage is crucial for maintaining the chemical's integrity and preventing hazardous situations.

Storage Conditions

• Temperature: Store in a cool, dry, and dark location. Refrigeration may be appropriate, but consult any supplier recommendations if available. Avoid freeze-thaw cycles.

• Atmosphere: Store under an inert atmosphere if the compound is found to be sensitive to air or moisture.

• Container: Keep in a tightly sealed, primary container. The use of secondary containment is highly recommended to mitigate spills.

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and other incompatible materials.

Inventory Management

• Log All Use: Maintain a detailed inventory log for the compound, recording the date of receipt, amounts used, and the user.

• Regular Inspection: Periodically inspect the storage location and container for any signs of degradation, such as discoloration, precipitation, or container damage.

• First-In, First-Out: Use the oldest stock of the chemical first to ensure its efficacy and minimize the potential for degradation over time.

Emergency Procedures

Spill Response

In the event of a spill, follow these procedures:

• Evacuate: Immediately evacuate the area and alert nearby personnel.

• Isolate: If safe to do so, prevent the spill from spreading by using appropriate absorbent materials (e.g., vermiculite, sand). Do not use combustible materials like paper towels.

• Ventilate: Ensure the area is well-ventilated, but do not use a fan that could create aerosols.

• Report: Report the spill to the laboratory supervisor and the institutional safety office.

• Cleanup: Only trained personnel with the appropriate PPE should clean up the spill.

The following flowchart outlines the decision-making process for responding to a chemical spill.

Caption: Chemical Spill Response Flowchart.

First Aid

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Waste Disposal

All waste containing Quinoline, 1,2-dihydro-2-methyl- must be treated as hazardous waste.

• Collect Waste: Collect all contaminated materials (e.g., gloves, absorbent pads, disposable labware) in a designated, labeled hazardous waste container.

• Segregate: Do not mix this waste with other waste streams unless specifically instructed to do so by your institution's environmental health and safety office.

• Dispose: Arrange for the disposal of the hazardous waste through your institution's approved waste management program.

References

• PubChem. Quinoline, 1,2-dihydro-2-methyl-. National Center for Biotechnology Information. [Link][1]

Sources

• 1. evitachem.com [evitachem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Quinoline, 1,2-dihydro-2-methyl- Batch Synthesis

Welcome to the Advanced Synthesis Support Portal. As application scientists, we frequently see researchers struggle with the batch synthesis of Quinoline, 1,2-dihydro-2-methyl- (also known as 2-methyl-1,2-dihydroquinoline). While classical methods like the Doebner-Miller or Skraup reactions are standard, they are notorious for poor yields of the dihydro intermediate.

This guide is designed to dissect the mechanistic pitfalls of this synthesis and provide field-proven, self-validating protocols to optimize your yield.

Mechanistic Overview: Why Yields Fail

In a classical Doebner-Miller synthesis, aniline condenses with an α,β-unsaturated aldehyde (e.g., crotonaldehyde, often generated in situ from acetaldehyde) under acidic conditions. The 1,2-dihydroquinoline is actually the kinetic intermediate of this reaction[1]. However, because it is highly reactive, it rapidly undergoes acid-catalyzed disproportionation or auto-oxidation to form the fully aromatic 2-methylquinoline (quinaldine), destroying your target yield[2].

Mechanistic pathway of 1,2-dihydro-2-methylquinoline synthesis highlighting yield-reducing reactions.

Diagnostic FAQs

Q1: My final characterization shows mostly 2-methylquinoline (quinaldine) and some tetrahydroquinoline. Where did my 1,2-dihydro-2-methylquinoline go? A: You are observing acid-catalyzed disproportionation. 1,2-Dihydroquinolines are generally assumed to be transient intermediates in the Doebner-Miller preparation[1]. Under prolonged reflux in strong Brønsted acids (like H₂SO₄), a hydride transfer occurs from C-2 of one dihydroquinoline molecule to another, yielding one equivalent of fully oxidized quinaldine and one equivalent of reduced tetrahydroquinaldine[2]. Causality Fix: You must shift from thermodynamic control to kinetic control. This is achieved by drastically shortening the reflux time or switching to a mild Lewis acid catalyst that does not promote hydride transfer.

Q2: During cyclization, my reaction mixture turns into an intractable black tar, making extraction impossible. How do I prevent this? A: Tar formation is the result of uncontrolled exothermic polymerization[3]. α,β-unsaturated aldehydes readily polymerize in the presence of strong acids and high heat. When the condensation exotherm is not managed, localized overheating accelerates this polymerization before the aniline can fully react[3]. Causality Fix: Dilute the reaction, control the addition rate of the acid/aldehyde, and ensure vigorous mechanical stirring. Alternatively, use a moderator like ferrous sulfate (FeSO₄) to dampen the exotherm[3].

Q3: Are there modern catalytic alternatives to the harsh Doebner-Miller conditions that preserve the dihydro- state? A: Yes. Recent methodologies have replaced harsh Brønsted acids with mild Lewis acids in multicomponent reactions. For example, using Magnesium Bromide (MgBr₂) under solvent-free conditions at 60 °C prevents over-oxidation entirely, yielding 1,2-dihydroquinolines almost quantitatively[4]. Similarly, Iodine (I₂) combined with catalytic Trifluoroacetic acid (TFA) under ball-milling conditions has shown excellent yields[5].

Quantitative Catalyst Comparison

To make an informed decision on your synthetic route, compare the historical yield data of various catalytic systems below:

Catalyst System	Reaction Conditions	Major Isolated Product	Typical Yield (%)	Ref.
H₂SO₄ (Classical)	Aqueous reflux, 130 °C, 4h	2-Methylquinoline + Tar	< 10% (Dihydro)	[3]
H₂SO₄ (Modified)	RT for 24h, then 5 min reflux	1,2-Dihydro-2-methylquinoline	~80%	[1]
MgBr₂	Solvent-free, 60 °C, 1h	1,2-Dihydroquinoline derivs.	98%	[4]
I₂ / TFA	Mechanochemical (Ball-milling)	1,2-Dihydroquinoline derivs.	81%	[5]

Self-Validating Experimental Protocols

Depending on your lab's constraints, choose one of the following optimized workflows. Both protocols are designed as self-validating systems: if the intermediate physical states do not match the descriptions, halt and correct the parameters.

Protocol A: Modified Doebner-Miller (Kinetic Isolation)

Use this if you must rely on classical reagents but need to trap the kinetic intermediate.

• Cold Condensation: Add acetaldehyde (or crotonaldehyde) and aniline to an aqueous HCl solution at 0–5 °C.

• Prolonged Maturation: Allow the mixture to warm to room temperature and stir for 24 hours. Validation: The solution should turn deep yellow/orange, indicating Schiff base formation without tarry precipitates.

• Acid Spike: Increase the acid concentration by adding 6 M HCl immediately prior to heating.

• Flash Reflux (Critical Step): Heat the mixture to reflux for strictly 5 minutes [1]. Prolonging this will trigger disproportionation.

• Quench & Isolate: Immediately pour the hot mixture into cold 2 M NaOH (0 °C) to neutralize the acid and halt the reaction[1]. Extract with peroxide-free diethyl ether under an inert argon atmosphere to prevent auto-oxidation.

Protocol B: MgBr₂-Catalyzed Solvent-Free Synthesis (Recommended)

Use this for maximum yield, highest purity, and zero tar formation.

• Preparation: In a dry reaction vessel, combine aniline (1.0 equiv), the corresponding ketone/aldehyde (5.0 equiv), MgBr₂ (1.0 equiv), and Li₂CO₃ (0.5 equiv)[4].

• Thermal Activation: Heat the mixture to 60 °C under continuous stirring for 1 hour[4]. Validation: The absence of solvent will cause the mixture to form a paste; ensure mechanical stirring is robust enough to maintain homogeneity.

• Work-up: Cool the mixture to room temperature and directly apply it to a silica gel column.

• Purification: Elute using a Hexanes/Ethyl Acetate gradient. The 1,2-dihydro-2-methylquinoline will elute cleanly without the presence of polymeric tar.

Troubleshooting Workflow

Step-by-step troubleshooting workflow for resolving low yield in batch synthesis.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

reducing unwanted byproducts in 2-methyl-1,2-dihydroquinoline reactions

Welcome to the Technical Support Center for Heterocyclic Synthesis. As an Application Scientist, I frequently consult with researchers and drug development professionals struggling to isolate 2-methyl-1,2-dihydroquinoline and its derivatives.

The primary challenge with 1,2-dihydroquinolines is their inherent thermodynamic instability. They act as transient intermediates that readily fall victim to over-reduction, regiochemical scrambling, or oxidative degradation. This guide synthesizes field-proven insights and authoritative literature to help you troubleshoot byproduct formation and establish a self-validating, high-yield experimental system.

Mechanistic Troubleshooting: Byproduct Pathways

Before adjusting your reaction parameters, it is critical to understand the competing kinetic and thermodynamic pathways that consume your target molecule.

Mechanistic pathways of 1,2-dihydroquinoline synthesis and common byproduct formation.

Troubleshooting FAQs: Causality & Solutions

Q1: Why is my reaction yielding 1,2,3,4-tetrahydroquinoline (THQ) instead of the desired 1,2-dihydroquinoline? Causality: The hydrogenation of quinolines is overwhelmingly driven by the thermodynamic stability of the fully saturated THQ product[1]. When using standard transition metal catalysts (like Pd/C or Ru) with H₂ gas, the intermediate 1,2-dihydroquinoline rapidly undergoes a second hydride transfer. The energy barrier for this second reduction is lower than the first, making isolation of the intermediate nearly impossible[2]. Solution: Abandon traditional H₂ gas hydrogenation. Instead, utilize transfer hydrogenation with ammonia borane (H₃N·BH₃) paired with a cobalt-amido cooperative catalyst[3] or a Cu(II) NNN pincer complex[1]. These catalysts precisely control dihydrogen transfer to the N=C bond without over-reducing the C=C bond.

Q2: My NMR shows a mixture of 1,2- and 1,4-dihydroquinoline. How do I control regioselectivity? Causality: Reduction methods relying on single-electron transfer (e.g., sodium in liquid ammonia or photoinduced electron transfer) often yield the 1,4-dihydroquinoline regioisomer due to the spin density distribution of the radical intermediate[4]. Solution: Shift to polar reduction mechanisms or sterically demanding reducing agents. For instance, the thermal reduction of quinolinium ions by tributyltin hydride proceeds via a polar mechanism to selectively yield the 1,2-isomer. If you are building the ring from scratch via multicomponent annulation (aniline + ketones), utilizing a solvent-free MgBr₂-catalyzed reaction strictly directs the cyclization to the 1,2-regioisomer by coordinating the carbonyl oxygen and guiding the nucleophilic attack[5].

Q3: The product looks great in the crude NMR, but degrades during workup into a mixture of quinoline and THQ. What is happening? Causality: 1,2-dihydroquinolines lacking N-substitution are notoriously unstable. They rapidly oxidize in the presence of atmospheric oxygen to reform quinoline. More insidiously, trace amounts of acid catalyze a rapid disproportionation reaction, converting two molecules of 1,2-dihydroquinoline into one molecule of quinoline and one molecule of THQ[4]. Solution: Maintain strict anaerobic and acid-free conditions during workup. Use peroxide-free ether for extractions and avoid heating the product during solvent removal. If a Brønsted acid was used in the synthesis, quench it completely with a mild base (e.g., saturated NaHCO₃) prior to extraction.

Q4: In my condensation reaction (aniline + acetone), I am seeing heavy polymeric impurities and N-alkylanilines. How can I minimize this? Causality: In classical Doebner-Miller syntheses, the use of harsh Brønsted acids (like HCl) or high temperatures promotes the formation of Schiff bases that can either polymerize into intractable tars or act as oxidizing agents, leading to N-alkylaniline byproducts[6][7]. Solution: Optimize your Lewis acid catalyst. Transitioning to a controlled dosage of BF₃·Et₂O significantly reduces polymerization[7]. For advanced multicomponent reactions, solvent-free ball-milling with a precise catalytic amount of BF₃·Et₂O and iodine prevents the accumulation of the reactive intermediates that lead to tarry byproducts[8].

Quantitative Data: Catalyst Efficiency & Byproduct Distribution

Synthetic Route	Catalyst / Reagents	Target 1,2-DHQ Yield	Major Byproducts	Causality of Byproduct Formation
Transfer Hydrogenation	Cobalt-amido + H₃N·BH₃	Up to 89%	THQ (Trace)	Thermodynamic over-reduction if excess reductant is used[3].
Multicomponent Annulation	MgBr₂ (Solvent-free)	Up to 98%	Regioisomers (Trace)	Substrate steric hindrance altering the annulation pathway[5].
Classical Condensation	HCl or Iodine + Heat	< 40%	Polymers, N-alkylanilines	Harsh acidic conditions promoting Schiff base polymerization[7].
Photoreduction	Tris(trimethylsilyl)silane	0%	Exclusive 1,4-DHQ	Photoinduced electron transfer favoring the 1,4-radical intermediate.

Self-Validating Experimental Protocol

Selective 1,2-Reduction of Quinolines using Cobalt-Amido Catalysis This protocol is designed as a self-validating system. The exact stoichiometry prevents over-reduction, and the absence of H₂ gas evolution physically validates the controlled transfer hydrogenation mechanism.

Materials:

• 2-Methylquinoline (Substrate)

• Cobalt-amido complex (Catalyst)

• Ammonia borane (H₃N·BH₃, Reductant)

• Toluene (Anhydrous, degassed)

Step-by-Step Methodology:

• Preparation (Glovebox): Inside an argon-filled glovebox, charge a Schlenk flask with the cobalt-amido catalyst (5 mol %) and ammonia borane (1.1 equivalents).

  • Validation Checkpoint: The precise 1.1 equivalent ratio acts as a stoichiometric safeguard, physically preventing the thermodynamic drive toward THQ.

• Substrate Addition: Dissolve 2-methylquinoline (1.0 mmol) in 2.0 mL of anhydrous toluene. Add this solution to the Schlenk flask.

  • Causality: Anhydrous, degassed toluene prevents the introduction of trace water and oxygen, which would immediately oxidize the highly sensitive 1,2-DHQ intermediate back to quinoline.

• Reaction Execution: Stir the mixture at 25 °C for 4 hours.

  • Causality: Room temperature kinetics are sufficient for the Co-amido cooperative hydride transfer; elevating the temperature increases the risk of acid-catalyzed disproportionation.

• Monitoring: Monitor the reaction via in situ ¹H NMR. The disappearance of the aromatic C2-H proton signal and the appearance of the vinylic protons confirm 1,2-reduction.

• Quenching and Workup: Carefully expose the mixture to air-free water to quench unreacted ammonia borane. Extract with peroxide-free diethyl ether.

• Isolation: Dry the organic layer over anhydrous MgSO₄. Remove the solvent under reduced pressure at room temperature (DO NOT HEAT ). Store the isolated 2-methyl-1,2-dihydroquinoline under an inert atmosphere at -20 °C to prevent oxidative aromatization.

References

• Fe(CrO2)2-catalyzed, photoactivated oxidative one-pot tandem synthesis of substituted quinolines from primary alcohols and arylamines. Chemistry of Heterocyclic Compounds.
• Regioselective reduction of 1-methylquinolium ions by tributyltin hydride and tris(trimethylsilyl)silane via photoinduced electron transfer. RSC Publishing.
• Catalytic Selective 1,2-Reduction of Quinolines by Dinuclear Rare Earth Metal Alkyl Complexes. Organic Letters.
• Controlled partial transfer hydrogenation of quinolines by cobalt-amido cooperative catalysis.
• 1,2-Dihydroquinolines: preparation and isolation as intermediates in the synthesis of quinolines. Canadian Journal of Chemistry.
• Copper-Catalyzed Selective 1,2-Reduction of Quinolines. Organic Letters.
• US4746743A - Process for producing 2,2,4-trimethyl-1,2-dihydroquinoline.
• Regioselective Synthesis of 1,2-Dihydroquinolines by a Solvent-Free MgBr2-Catalyzed Multicomponent Reaction. The Journal of Organic Chemistry.
• Solvent-Free Mechanosynthesis of Polysubstituted 1,2-Dihydroquinolines from Anilines and Alkyne Esters. The Journal of Organic Chemistry.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Controlled partial transfer hydrogenation of quinolines by cobalt-amido cooperative catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. osi131.osi.lv [osi131.osi.lv]
• 7. US4746743A - Process for producing 2,2,4-trimethyl-1,2-dihydroquinoline - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]

optimizing solvent selection for Quinoline, 1,2-dihydro-2-methyl- extraction

Welcome to the Technical Support Center for Heterocyclic Extraction. As a Senior Application Scientist, I frequently observe researchers encountering bottlenecks when isolating partially reduced heterocycles. Quinoline, 1,2-dihydro-2-methyl- (CAS: 1125-81-1) presents a unique liquid-liquid extraction (LLE) challenge: it possesses a basic secondary amine that is highly sensitive to pH, and an electron-rich core that is exceptionally prone to oxidative aromatization.

This guide provides field-proven, causality-driven troubleshooting strategies and self-validating protocols to optimize your extraction workflows.

Section 1: Core Principles of Solvent Selection (FAQs)

Q1: Why is solvent selection so critical for 1,2-dihydro-2-methylquinoline compared to fully aromatic quinolines? A1: Unlike fully aromatic quinolines, 1,2-dihydroquinolines are sensitive intermediates highly susceptible to auto-oxidation (aromatization) into 2-methylquinoline. Selecting a solvent with low peroxide-forming potential and appropriate Hansen Solubility Parameters (HSP) minimizes degradation while maximizing yield[1]. Furthermore, solvent volatility impacts scalability and recovery. For instance, butyl acetate is increasingly preferred over ethyl acetate; its higher boiling point (126 °C vs. 77 °C) significantly reduces solvent loss during extraction and concentration, allowing for a 94% solvent recovery rate compared to just 70% for ethyl acetate[2].

Q2: How does pH dictate my extraction efficiency? A2: 1,2-dihydro-2-methylquinoline contains a basic nitrogen atom. The conjugate acid of similar quinoline derivatives typically exhibits a pKa between 5.0 and 5.83. If your aqueous reaction mixture is acidic (pH < 5), the compound exists as a water-soluble protonated ammonium salt, making organic extraction nearly impossible. You must basify the aqueous phase to pH 8.0–9.0 to ensure the molecule is neutralized into its lipophilic state before introducing the extraction solvent.

Section 2: Troubleshooting Guide

Issue 1: Low Extraction Yield / Product Remains in the Aqueous Phase

• Causality: Incorrect pH or high aqueous solubility due to complex matrix effects[3].

• Solution:

  • Verify the aqueous phase is adjusted to pH 8.0–9.0 using saturated NaHCO₃.

  • Induce a "salting-out" effect by saturating the aqueous layer with NaCl. This increases the ionic strength of the water, thermodynamically driving the neutral organic compound into the organic phase.

  • Switch to a solvent with better hydrogen-bond acceptor capabilities (e.g., Butyl Acetate) rather than purely non-polar solvents like Hexane.

Issue 2: Severe Emulsion Formation During Extraction

• Causality: The presence of fine particulates, residual metal catalysts, or amphiphilic byproducts in the crude mixture stabilizes droplets at the biphasic interface.

• Solution:

  • Do not shake the separatory funnel vigorously; use a gentle inversion technique.

  • If an emulsion forms, filter the entire biphasic mixture through a pad of Celite to remove the solid particulates acting as emulsion stabilizers.

  • Alternatively, centrifuge the mixture at 3000 rpm for 5 minutes to force mechanical phase separation.

Issue 3: Product Degradation (Formation of 2-Methylquinoline)

• Causality: Oxidative aromatization promoted by dissolved oxygen, UV light, or trace peroxides in the extraction solvent.

• Solution:

  • Strictly avoid ethereal solvents (like Diethyl Ether or THF) unless they are freshly distilled, peroxide-free, and stabilized with BHT.

  • Use degassed solvents (sparged with N₂ or Argon) for the extraction.

  • Perform the extraction rapidly and store the concentrated product under an inert atmosphere at sub-zero temperatures.

Section 3: Quantitative Data: Solvent Comparison

When optimizing your LLE, balancing extraction efficiency, compound stability, and environmental impact is critical.

Extraction Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Evaporative Loss Risk	Suitability for 1,2-Dihydroquinolines
Butyl Acetate	126.0	5.0	Low	Excellent. High recovery (94%), green alternative, stable[2].
Ethyl Acetate	77.1	6.0	High	Good. Effective extraction but prone to significant solvent loss[2].
Dichloromethane	39.6	8.9	Moderate	Moderate. Excellent partitioning, but high toxicity and regulatory restrictions.
Diethyl Ether	34.6	4.3	Very High	Poor. High risk of peroxide-induced oxidation of the dihydroquinoline core.

Section 4: Experimental Protocols

Optimized Liquid-Liquid Extraction (LLE) Workflow

This protocol is designed to be self-validating. Do not proceed to the next step unless the validation check is met.

• Step 1: Preparation & pH Adjustment Cool the crude aqueous reaction mixture to 0–5 °C. Slowly add saturated aqueous NaHCO₃ while stirring until the pH reaches 8.0–8.5. Validation Check: Spot the aqueous layer on pH paper; it must read ≥ 8.0 to ensure the amine is deprotonated.

• Step 2: Salting Out Add solid NaCl to the aqueous mixture until saturation is reached (undissolved salt remains at the bottom).

• Step 3: Extraction Transfer the mixture to a separatory funnel. Add Butyl Acetate (1:1 volume ratio to the aqueous phase). Gently invert the funnel 10–15 times, venting the stopcock frequently to release pressure.

• Step 4: Phase Separation Allow the layers to separate completely. Collect the upper organic layer. Repeat the extraction with fresh Butyl Acetate two more times. Validation Check: Spot the final aqueous layer on a TLC plate; visualize with UV to ensure no product remains.

• Step 5: Washing & Drying Wash the combined organic layers with brine (1 x 50 mL) to remove residual water and water-soluble impurities. Dry the organic phase over anhydrous Na₂SO₄ for 15 minutes.

• Step 6: Concentration Filter off the drying agent and concentrate the solvent under reduced pressure (rotary evaporation) at a water bath temperature not exceeding 40 °C to prevent thermal degradation.

Section 5: Visual Workflows

Figure 1: Optimized Liquid-Liquid Extraction workflow for 1,2-dihydro-2-methylquinoline.

Figure 2: Troubleshooting decision matrix for common 1,2-dihydroquinoline extraction issues.

Sources

• 1. Hansen Solubility Parameters Applied to the Extraction of Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. advanced.onlinelibrary.wiley.com [advanced.onlinelibrary.wiley.com]
• 3. Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components - PMC [pmc.ncbi.nlm.nih.gov]

improving the purity of Quinoline, 1,2-dihydro-2-methyl- during recrystallization

Advanced Troubleshooting & Recrystallization Protocols

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of 1,2-dihydroquinolines. These compounds are notoriously unstable intermediates. This guide is designed to move beyond basic recrystallization theory and address the specific physicochemical vulnerabilities of 2-methyl-1,2-dihydroquinoline , providing you with field-proven, self-validating methodologies to achieve >99% purity.

The Root Cause of Purification Failures

Before adjusting your solvent ratios, you must understand why your recrystallization is failing. 1,2-dihydroquinolines are highly susceptible to two distinct degradation pathways when exposed to standard laboratory conditions:

Fig 1: Primary degradation pathways of 1,2-dihydroquinolines during purification.

Frequently Asked Questions (Troubleshooting)

Q1: Why does my product turn into a dark, biphasic oil instead of crystallizing? A: This phenomenon, known as "oiling out," occurs when the boiling point of your solvent exceeds the melting point of your compound, or when high levels of impurities depress the melting point below the crystallization temperature 1. 1,2-Dihydroquinolines are highly sensitive to oxygen and trace acids. Heating them in ambient air rapidly induces oxidative aromatization into 2-methylquinoline 2. Furthermore, even mildly acidic conditions can trigger disproportionation and the formation of complex polymeric oligomers, similar to the industrial polymerization of 2,2,4-trimethyl-1,2-dihydroquinoline (TMQ) 3. When these impurities co-dissolve, they prevent the formation of a pure crystal lattice.

Q2: How do I select the optimal solvent system to prevent thermal degradation? A: Cooling recrystallization relies on a steep solubility curve 4. Because 2-methyl-1,2-dihydroquinoline is relatively non-polar, you must select a solvent with a low boiling point to minimize thermal stress during the dissolution phase.

Table 1: Solvent Screening Data for 1,2-Dihydroquinolines

Solvent	Boiling Point (°C)	Polarity Index	Suitability & Mechanistic Notes
n-Hexane	69.0	0.1	Optimal. Low BP minimizes thermal degradation; excellent for deep-freezing (-20°C) to force crystallization.
Cyclohexane	80.7	0.2	Moderate. Good solubility profile, but freezes at 6.5°C, preventing the low-temperature cooling required for high yields.
Ethyl Acetate	77.1	4.4	Co-solvent only. Used sparingly (e.g., 9:1 Hexane:EtOAc) to keep highly polar oligomeric impurities in the mother liquor.
Ethanol (95%)	78.3	5.2	Avoid. Protic nature and potential trace moisture/acid can accelerate disproportionation.
Toluene	110.6	2.4	Avoid. High boiling point requires excessive heating, driving rapid oxidative aromatization.

Q3: How do I remove colored polymeric impurities without losing my product? A: Polymeric oligomers can be removed by adding 5% w/w activated charcoal during the hot dissolution phase. However, charcoal must be used sparingly and filtered rapidly; prolonged exposure will cause the charcoal to adsorb your target compound, drastically reducing your yield 1.

Recrystallization Troubleshooting Workflow

Fig 2: Troubleshooting workflow for the recrystallization of 1,2-dihydroquinolines.

Step-by-Step Methodology: Self-Validating Anaerobic Recrystallization

To guarantee scientific integrity, this protocol integrates a self-validating checkpoint to ensure your inert atmosphere has not failed during the workflow.

Phase 1: Preparation & Deoxygenation

• Solvent Degassing: Sparge n-hexane and a secondary wash flask of n-pentane with high-purity Argon for a minimum of 30 minutes.

  • Causality: Removing dissolved O₂ is the only effective way to arrest the thermal oxidation pathway to 2-methylquinoline during heating.

• Apparatus Setup: Flame-dry a two-neck Schlenk flask and equip it with a reflux condenser. Purge the entire system with three vacuum-Argon cycles.

Phase 2: Dissolution & Clarification 3. Dissolution: Add the crude 2-methyl-1,2-dihydroquinoline to the flask under positive Argon flow. Add the minimum volume of hot (50°C) degassed n-hexane required for complete dissolution. 4. Scavenging (If mother liquor is dark): Add 5% w/w activated charcoal. Stir for exactly 5 minutes.

• Causality: Charcoal selectively adsorbs high-molecular-weight oligomers but will eventually adsorb the target monomer if left too long.

Phase 3: Hot Filtration & Crystallization 5. Hot Filtration: Filter the hot mixture rapidly through a pre-warmed, Argon-flushed Celite pad into a receiving Schlenk flask. 6. Controlled Cooling: Allow the flask to cool ambiently to 20°C over 2 hours, then transfer to a -20°C freezer for 12 hours.

• Causality: Slow initial cooling establishes a highly ordered crystal lattice that naturally excludes the structurally similar 2-methylquinoline impurity. Deep freezing forces the target compound out of the non-polar solvent.

Phase 4: Self-Validation Checkpoint & Isolation 7. Validation Checkpoint: Before isolating the bulk crop, extract a 0.1 mL aliquot of the mother liquor. Evaporate the solvent and run a rapid ¹H NMR.

• Pass Condition: Strong vinylic proton signals (C3-H/C4-H at ~5.5–6.5 ppm).

• Fail Condition: Dominant aromatic signals (~7.2–8.0 ppm) indicate the inert atmosphere failed and aromatization occurred. If this happens, the batch must be re-purified via column chromatography before attempting recrystallization again.

• Isolation: Filter the crystals cold (-20°C) under an Argon blanket. Wash with 2 x 5 mL of cold, degassed n-pentane to remove surface impurities without dissolving the product. Dry under high vacuum (0.1 mbar) in the dark for 4 hours.

References

• Dauphinee, G. A., & Forrest, T. P. (1978). 1,2-Dihydroquinolines: preparation and isolation as intermediates in the synthesis of quinolines. Canadian Journal of Chemistry.[Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. benchchem.com [benchchem.com]
• 4. mt.com [mt.com]

resolving HPLC baseline drift when analyzing Quinoline, 1,2-dihydro-2-methyl-

Focus: Resolving Baseline Drift in the Analysis of Quinoline, 1,2-dihydro-2-methyl-

Welcome to the Technical Support Center. Analyzing nitrogen-containing heterocycles like Quinoline, 1,2-dihydro-2-methyl- (CAS: 1125-81-1) presents unique chromatographic challenges[1]. Because this compound possesses a basic nitrogen atom and a partially saturated ring, it is prone to secondary interactions with column silanols and on-column oxidation. To counteract this, analysts typically employ acidic modifiers (e.g., Trifluoroacetic acid [TFA] or pH 3.0 phosphate buffers) and low-wavelength UV detection[2]. However, these exact experimental choices are the primary drivers of severe baseline drift.

This guide provides field-proven, mechanistically grounded solutions to stabilize your HPLC baseline.

Part 1: Mechanistic Workflows & Root Cause Analysis

Before adjusting instrument parameters, it is critical to understand the causality between the physicochemical properties of 1,2-dihydro-2-methylquinoline and the resulting baseline anomalies.

Root cause analysis of baseline anomalies specific to dihydroquinolines.

Decision tree for diagnosing HPLC baseline drift.

Part 2: Troubleshooting Guide & FAQs

Q1: Why does my baseline drift upward significantly during gradient elution of 1,2-dihydro-2-methylquinoline? A: This is a classic symptom of mismatched refractive indices and UV absorbance between your mobile phases[3]. To keep the basic nitrogen of the quinoline protonated and prevent peak tailing, analysts often use 0.1% TFA. However, TFA absorbs UV light strongly at the low wavelengths (e.g., 210 nm) required to detect the compound[4]. As your gradient shifts from high aqueous (Solvent A) to high organic (Solvent B), the background absorbance changes dynamically, causing a positive drift. Solution: You must balance the absorbance of Solvents A and B (See Protocol 1), or shift your detection wavelength closer to 254 nm where organic solvents and TFA exhibit less background absorbance[5].

Q2: I am experiencing erratic baseline noise, sudden spikes, and pressure fluctuations. What is causing this? A: Erratic noise combined with pressure drops indicates a fluidic disruption, most commonly column bubbles or pump cavitation[6]. When mixing aqueous buffers with organic solvents during a gradient, dissolved gases can come out of solution due to exothermic mixing and pressure shifts. Even microscopic gas pockets trapped in the packed bed disrupt laminar flow, creating localized voids that manifest as baseline spikes in the UV detector[6]. Solution: Ensure your inline vacuum degasser is functioning. If the column is already compromised by bubbles, execute a high-pressure rewetting purge (See Protocol 2).

Q3: My baseline wanders unpredictably even during isocratic runs, and I see broad "humps" late in the chromatogram. Is this a detector issue? A: While temperature fluctuations in the flow cell can cause wandering baselines[7], the presence of broad humps points to a chemical issue specific to your analyte. 1,2-dihydroquinolines are highly susceptible to oxidation, readily converting into fully aromatic quinaldine derivatives. If dissolved oxygen is present in your mobile phase, or if the sample sits in the autosampler for extended periods, the compound can degrade on-column. These degradation products elute as broad ghost peaks that mimic a wandering baseline. Solution: Prepare samples in amber vials, minimize autosampler residence time, and ensure rigorous mobile phase degassing.

Part 3: Quantitative Data & Diagnostics

To effectively troubleshoot, compare your system's parameters against the established absorbance profiles and diagnostic matrices below.

Table 1: UV Absorbance Profiles of Common HPLC Solvents & Modifiers Data highlights why low-wavelength detection of quinolines with TFA causes severe drift.

Solvent / Modifier	Absorbance at 210 nm	Absorbance at 254 nm	Impact on Gradient Baseline Drift
Water (HPLC Grade)	< 0.01 AU	< 0.005 AU	Minimal baseline impact.
Acetonitrile (ACN)	0.02 - 0.05 AU	< 0.005 AU	Low impact; preferred organic phase.
Methanol (MeOH)	> 0.50 AU	< 0.02 AU	High drift at <220 nm; avoid if possible.
0.1% TFA (in Water)	> 1.00 AU	< 0.05 AU	Severe upward drift during gradients.
0.1% Formic Acid	~ 0.50 AU	< 0.01 AU	Moderate drift; better alternative to TFA.

Table 2: Diagnostic Matrix for Baseline Anomalies

Symptom	Primary Root Cause	Mechanistic Explanation
Smooth Upward Drift	Mobile Phase Mismatch	Increasing concentration of UV-absorbing organic solvent or modifier (e.g., TFA)[4].
Rhythmic Pulsation	Pump Check Valve Failure	Viscous check valves cause inconsistent flow rates, altering the A/B mixture composition reaching the detector[8].
Erratic Spikes/Noise	Column Bubbles / Cavitation	Dissolved gases coming out of solution disrupt laminar flow and scatter UV light in the flow cell[6].
Wandering (No Flow)	Detector Temperature	UV absorbance detectors are susceptible to ambient laboratory temperature changes[7][8].

Part 4: Self-Validating Experimental Protocols

Protocol 1: Mobile Phase Absorbance Balancing for Gradient Elution

Purpose: To eliminate positive baseline drift caused by TFA absorbance during gradient analysis of 1,2-dihydro-2-methylquinoline.

Step-by-Step Methodology:

• Prepare Solvent A (Aqueous): Mix 1000 mL of HPLC-grade water with 1.0 mL of TFA (0.1% v/v).

• Prepare Solvent B (Organic): Mix 1000 mL of HPLC-grade Acetonitrile with 0.85 mL of TFA (0.085% v/v). Causality: TFA has a slightly higher molar absorptivity in organic solvents than in water. Reducing the TFA concentration in the organic phase compensates for this difference[4].

• Equilibrate System: Pump a 50:50 mixture of A and B through the system (bypassing the column) at 1.0 mL/min for 10 minutes.

• Self-Validation (Blank Gradient Test):

  • Install a restriction capillary (to simulate column backpressure).

  • Run your exact gradient method from 5% B to 95% B without injecting a sample[4].

  • Validation Criteria: The baseline drift from start to finish must be ≤ 5 mAU . If the baseline still drifts upward, reduce the TFA in Solvent B by an additional 0.01%. If it drifts downward, increase it by 0.01%.

Protocol 2: High-Pressure System Purge and Column Rewetting

Purpose: To resolve erratic baseline noise and pressure fluctuations caused by trapped micro-bubbles and phase dewetting[6].

Step-by-Step Methodology:

• Isolate the Source: Disconnect the column and install a zero-dead-volume union. Run the pump at 1.0 mL/min. If the baseline stabilizes, the bubbles are trapped inside the column. If instability continues, the issue is in the pump/degasser[6].

• Pump Purge: Open the purge valve. Flush each solvent channel (A, B, C, D) with 10–15 mL of 100% degassed Acetonitrile using a syringe to pull a vacuum and clear microbubbles from the check valves.

• Column Rewetting: Reconnect the column. Set the mobile phase to 100% strong compatible organic solvent (e.g., Acetonitrile or Isopropanol).

• Gradual Pressurization: Start the flow at 0.1 mL/min. Gradually increase the flow rate by 0.1 mL/min every 2 minutes until you reach your method's standard operating pressure. Causality: High pressure combined with low surface tension organic solvents forces trapped gas back into solution and purges it from the stationary phase pores[6].

• Self-Validation:

  • Monitor the system pressure ripple (ΔP).

  • Validation Criteria: The pressure ripple must stabilize at < 1% of total backpressure , and the UV baseline noise should return to < 0.1 mAU.

References

• Four of the causes of abnormal liquid chromatography baselines, uhplcslab.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGi7pwUcAOOdGXVC9BkwheqNrMYliDHFfzVSiDPy7cE8mSLlK1MuYV9ViLKTOxO74PTgu4ovg2o7Fmp6odVqFWJBLszJ78JAsxMQ7lpUfDUOywNBmC7aGXpDVW8Ldb-PSEkSDOwmfF3jTAuBGXNJcmBcYZdc3C0XzDZWyexhzFIhkuixELqOmCUsSa4F7Ihpf_a6HOpCF06hWE=]
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• Shimadzu Baseline Disturbance, shimadzu.nl,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7C1BDGZMfPKTDsJL_Af0FBYf6l0PeRCC7oXSIfuqAJgS9xITR5M767xhgVlSEKdsZO-K8IB_-XbuxX2Cr8ACAitSy-quuJbslQ5pXuio7d3J4pEOvjwtysrlmrg-X1fVIBkkJRIKM4JKnnb54BUvTLqxDtk4YcQGWfrTXGiMpwRGoNKY=]
• HPLC Gradient Elution – Baseline Drift | LCGC International, chromatographyonline.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFexOGmU9z9olkF224PMMwNJBtCObbyp_-I0lp5o74ZcLDoWxHx9oLdwE768IbMmMDS_QBpaUiYPJvEhaUbEc9R5deY_5ioz1vprFdTmtPzpjdd0fcGNC39FWPTtLPXBaAV-0FACif2qL6KtWdpPfMtFlhdkhOvORjMXunQ2GEPjJrvxC_myEHBFw==]
• Why Your HPLC Baseline Drifts—And How to Stop It - Separation Science, sepscience.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG-lbCDLbkKJR8T1va8_IGazew1MXz9n042AiQnEAxmhBLJ8s5L0bhOvVlXP6lPnbN4MSbIj6xJ2OvBvAdip1Q4tn5p41xmlNQwtatmMe8wCVj1TtbDyTIibtrkN0lz1S75BB2uOxNKXUjepWJnCv3zxoDFjUlTEUEzdp1liRLIKdJeIzqnTFGTowE4sw==]
• HPLC Column Bubble Troubleshooting Guide, Pressure Fluctuations, Baseline Noise, Peak Distortion Fix - YouTube, youtube.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFFtL0ih94tSLV0bnxBkM8BGo33x89acWU2af5CQ8sruKHIMNI13pF_hO-x788QfP621F6MFafssvRAtXRdqz09-ND79zn4crWfxxvKu56Vgu4zSL0YYdbfgPOmb3l70IL10lw8Gg==]
• Quinoline, 1,2-dihydro-2-methyl- | C10H11N | CID 430198 - PubChem, nih.gov,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEXsuSM7odMTj_4WvhTlLyU5BFebkbh241M4vwghqtyVk94PeNk5oiM3Rqnk6qoVfZSb4GKD_aVCsIghgI-C9INWUJlHeP_MZsZx58Sm4s8S61l3DF2hcWMj9-jL5ZaWWDLHdEORakBtyoRleyuujjyg1Dp3cvOlPplWV0oth-8W8Kdy4U=]
• Discovery of Novel Potent Reversible and Irreversible Myeloperoxidase Inhibitors Using Virtual Screening Procedure - ACS Publications, acs.org,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOWpGDcoD07cuE9oX05t1-kbr9U-51SWn1lL9Gk7xuokyMZX6QlIW4DtuFScIeKwhz2aWyD0nM8mvGWGw_3byWY-iW3aOLy0JP2o4QNu1pPYwNnA7y0m9l7Ctz-hRI07ZrxedApov8tNEY4yWwTrEo]

Sources

• 1. Quinoline, 1,2-dihydro-2-methyl- | C10H11N | CID 430198 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Four of the causes of abnormal liquid chromatography baselines [uhplcslab.com]

catalyst optimization for high-scale Quinoline, 1,2-dihydro-2-methyl- production

Welcome to the Catalyst Optimization Support Center for the high-scale production of Quinoline, 1,2-dihydro-2-methyl- (commonly referred to as 2-methyl-1,2-dihydroquinoline).

As a Senior Application Scientist, I have designed this portal to move beyond basic protocols. Here, we dissect the thermodynamic and kinetic causality behind catalytic failures, providing you with self-validating workflows to ensure strict chemoselectivity.

System Diagnostics: The Chemoselectivity Challenge

The synthesis of 2-methyl-1,2-dihydroquinoline (Exact Mass: 145.089 Da[1]) is notoriously difficult due to the thermodynamic instability of the partially saturated heterocyclic ring. When utilizing standard direct hydrogenation of 2-methylquinoline (quinaldine), the intermediate 1,2-dihydroquinoline rapidly consumes a second equivalent of hydrogen, falling into a thermodynamic sink to form 1,2,3,4-tetrahydroquinaldine (THQ)[2].

To achieve high-scale production of the 1,2-dihydro target, researchers must abandon standard Pd/C or Pt/C direct hydrogenation in favor of transfer hydrogenation or domino condensation pathways.

Performance Metrics: Catalyst System Comparison

The following table summarizes the quantitative data across different catalytic pathways, highlighting the critical failure modes you must monitor.

Catalyst System	Reaction Route	Reagents & Conditions	Conversion (%)	Selectivity to Target (%)	Primary Failure Mode
Cobalt-Amido Complex	Transfer Hydrogenation	H₃N·BH₃, THF, 25°C, 20h	> 95	> 90	Reagent depletion / Moisture
AgOTf (Silver Cat.)	Domino Condensation	Aniline + Alkyne, 100°C	85	99	Alkyne dimerization
Fe(CrO₂)₂	Photoactivated Tandem	Aniline + EtOH, H₂O₂, hv	62	80	Over-oxidation to 2-methylquinoline
Pt/C (Solvent-Free)	Direct Hydrogenation	10 bar H₂, 100°C, 2h	> 99	< 5 (Favors THQ)	Complete over-reduction[2]

Reaction Pathway & Failure Mode Visualization

Catalytic pathways for 2-methyl-1,2-dihydroquinoline synthesis and over-reduction failure modes.

Troubleshooting Matrix (Q&A)

Q1: Why is my quinaldine hydrogenation yielding predominantly 2-methyl-1,2,3,4-tetrahydroquinoline (THQ) instead of the 1,2-dihydro target? Causality: This is a classic over-reduction issue. Under standard direct hydrogenation conditions (e.g., Pt/C at 10 bar H₂), the intermediate 1,2-dihydroquinoline remains coordinated to the active metal center and rapidly accepts a second equivalent of hydrogen to form the thermodynamically stable THQ[2]. Solution: Switch from direct hydrogenation to a transfer hydrogenation system using a Cobalt-amido cooperative catalyst. Mechanistic studies demonstrate that the cobalt-amido system precisely controls dihydrogen transfer strictly to the N=C bond of the substrate, dissociating before the C=C bond can be reduced[3].

Q2: We are using a photoactivated Fe(CrO₂)₂ catalyst for the tandem synthesis from aniline and ethanol. Why are we seeing high levels of fully aromatic 2-methylquinoline instead of the dihydro product? Causality: The Fe(CrO₂)₂ catalyst utilizes H₂O₂ to oxidize ethanol to acetaldehyde, which then condenses with aniline to form a Schiff base that cyclizes into 2-methyl-1,2-dihydroquinoline. However, 2-methyl-1,2-dihydroquinoline is susceptible to further oxidation. If H₂O₂ is present in excess, it acts as an oxidizing agent, driving the dehydrogenation of your target product into the fully aromatic 2-methylquinoline. Solution: Strictly limit H₂O₂ to 1.5 equivalents relative to the alcohol. Monitor the reaction via real-time GC-MS and quench immediately upon maximum conversion of the starting aniline (typically around 62% conversion).

Q3: In the silver-catalyzed domino condensation of aniline and alkynes, I am observing poor atom economy and significant alkyne dimerization. How can I optimize catalyst turnover? Causality: Silver catalysts activate the terminal alkyne for an intramolecular hydroarylation step[4]. If the initial ketimine intermediate (formed by aniline and the ketone/aldehyde) is not generated quickly enough, the highly active silver catalyst will instead catalyze alkyne-alkyne coupling, destroying your reagent pool. Solution: Utilize a sequential addition protocol. Allow the aniline and carbonyl compound to form the ketimine intermediate for 30 minutes before introducing the silver catalyst and the alkyne.

Validated Workflows: Self-Validating Standard Operating Procedures

Protocol A: Highly Selective Cobalt-Amido Catalyzed Transfer Hydrogenation

This protocol utilizes metal-ligand cooperation to prevent over-reduction[3].

• Step 1: Preparation (Inert Atmosphere) Inside a nitrogen-filled glovebox, dissolve 0.5 mmol of 2-methylquinoline in 2 mL of anhydrous THF.

• Step 2: Catalyst Loading Add 0.5 mol% of the Cobalt-amido cooperative catalyst. Self-Validation Check: Observe the solution for a distinct colorimetric shift, confirming the coordination of the basic nitrogen of the substrate to the cobalt center.

• Step 3: Transfer Hydrogenation Slowly add 0.55 mmol of ammonia borane (H₃N·BH₃). Stir the mixture at 25°C for 20 hours[3].

• Step 4: Quench and Extraction Remove the vessel from the glovebox. Quench the reaction with 1 mL of saturated NH₄Cl to decompose unreacted ammonia borane. Extract the aqueous layer with ethyl acetate (3 x 5 mL).

• Step 5: Analytical Validation Dry the organic layer over anhydrous MgSO₄. Run GC-MS analysis. The target peak must exhibit a molecular ion [M]+ of m/z 145.20[1]. The absence of an m/z 147 peak confirms that over-reduction to THQ has been successfully avoided.

Protocol B: Fe(CrO₂)₂-Catalyzed Photoactivated Tandem Synthesis

This protocol builds the 1,2-dihydroquinoline core from basic precursors.

• Step 1: Catalyst Activation In a photoreactor, combine 50 mmol of aniline with an excess of ethanol (acting as both solvent and reagent). Add the heterogeneous Fe(CrO₂)₂ catalyst.

• Step 2: Controlled Oxidation Add exactly 1.5 equivalents of aqueous H₂O₂. Irradiate the mixture for 2 hours. Self-Validation Check: The photoactivation accelerates the selective catalytic oxidation of ethanol to acetaldehyde. The formation of the Schiff base intermediate will cause the reaction mixture to shift to a deep yellow/orange hue.

• Step 3: Isolation Extract the mixture with Et₂O (100 mL). Separate the upper organic phase and remove the solvent under reduced pressure.

• Step 4: Purification & Validation Fractionally distill the residue under reduced pressure. Analyze the fractions via mass spectrometry. The target compound (2-methyl-1,2-dihydroquinoline) will present a base peak at m/z 130 (loss of the methyl group) and a molecular ion at m/z 145.

Knowledge Base (FAQ)

What is the exact molecular formula and weight of the target compound? The molecular formula is C₁₀H₁₁N, with a computed molecular weight of 145.20 g/mol [1].

Can we use standard solvent-free hydrogenation for LOHC applications to get the 1,2-dihydro product? No. While solvent-free hydrogenation of quinaldine using Pt/C or Pd/C is highly efficient for Liquid Organic Hydrogen Carrier (LOHC) applications, it quantitatively yields the fully saturated tetrahydro (TH) form at 10 bar H₂ and 100°C. It bypasses the 1,2-dihydro stage entirely[2].

How does steric hindrance affect the catalyst choice? If your substrate has bulky substitutions, traditional heterogeneous oxide-supported metal catalysts may suffer from mass transfer limitations. In such cases, utilizing Ru nanoparticles loaded into sub-nanocage structures (like 12CaO·7Al₂O₃) provides steric protection while maintaining high turnover frequencies[5].

References

• Solvent-Free Hydrogenation and Dehydrogenation of Quinoline and Quinaldine for the LOHC Concept - PMC, nih.gov,
• Fe(CrO2)2-catalyzed, photoactivated oxidative one-pot tandem synthesis of substituted quinolines from primary alcohols and arylamines, osi.lv,
• Quinoline, 1,2-dihydro-2-methyl- | C10H11N | CID 430198 - PubChem, nih.gov,
• Partial hydrogenation of substituted pyridines and quinolines: A crucial role of the reaction conditions, researchg
• A Silver-Catalyzed Domino Route toward 1,2-Dihydroquinoline Derivatives from Simple Anilines and Alkynes, acs.org,
• Controlled partial transfer hydrogenation of quinolines by cobalt-amido cooperative catalysis, researchg

Sources

• 1. Quinoline, 1,2-dihydro-2-methyl- | C10H11N | CID 430198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Solvent-Free Hydrogenation and Dehydrogenation of Quinoline and Quinaldine for the LOHC Concept - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting NMR Peak Overlap in 1,2-Dihydro-2-methylquinoline Samples

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve complex 1 H NMR spectral overlaps specific to 1,2-dihydro-2-methylquinoline (also known as 2-methyl-1,2-dihydroquinoline) and its derivatives.

Due to the unique electronic environment of partially saturated N-heterocycles, standard 1D 1 H NMR in CDCl 3​ often yields intractable overlapping multiplets. This guide provides the theoretical causality behind these overlaps and field-proven, self-validating protocols to resolve them.

Diagnostic Workflow for Peak Overlap

Before altering your sample or running lengthy 2D experiments, use the following diagnostic logic to identify the root cause of the overlap and select the most efficient resolution pathway.

Diagnostic workflow for resolving 1H NMR peak overlap in 1,2-dihydro-2-methylquinoline samples.

Quantitative Data: Identifying Overlap Zones

To troubleshoot effectively, you must understand where the signals of your target molecule intersect with common impurities. 1,2-dihydroquinolines are notoriously unstable and frequently undergo disproportionation into fully oxidized and fully reduced species 1[1].

Table 1: Characteristic 1 H NMR Chemical Shifts & Overlap Risks (CDCl 3​ , 400 MHz)

Compound	Aliphatic Region (ppm)	Olefinic Region (ppm)	Aromatic Region (ppm)	Primary Overlap Risk
1,2-dihydro-2-methylquinoline	1.23 (d, CH 3​ ), 3.43 (m, C2-H)	5.43 (d, C3-H), 6.19-6.5 (m, C4-H)	6.48 - 7.05 (m)	C4-H heavily overlaps with shielded aromatic protons.
2-methylquinoline (Oxidation Byproduct)	2.78 (s, CH 3​ )	N/A (Fully Aromatic)	7.22 - 8.03 (m)	Lower aromatic protons overlap with the target product.
1,2,3,4-tetrahydroquinoline (Reduction Byproduct)	1.15 (d, CH 3​ ), 1.5-2.8 (m, C3/C4)	N/A (Fully Saturated)	6.4 - 7.0 (m)	Aromatic signals perfectly co-elute with the target product.

(Data extrapolated from standard synthesis and disproportionation studies1[1], 2[2])

FAQ & Troubleshooting Guide

Q1: Why do the olefinic (C3/C4) and aromatic protons of 1,2-dihydro-2-methylquinoline severely overlap in CDCl 3​ ? Causality: The secondary amine (NH) at position 1 is strongly electron-donating. Its lone pair conjugates with the aromatic ring, significantly increasing electron density at the ortho and para positions (C6 and C8). This shielding effect pushes the aromatic protons upfield (6.4 - 7.0 ppm). Simultaneously, the C4 olefinic proton is conjugated with the aromatic system, causing it to appear in the exact same upfield region (6.2 - 6.5 ppm). The extensive homonuclear scalar coupling ( JHH​ ) further broadens these signals into an unresolved band. Solution: Utilize Aromatic Solvent-Induced Shifts (ASIS) by switching to Benzene-d 6​ (Protocol 1) 3[3].

Q2: My sample contains disproportionation byproducts. How can I quantify them when the aromatic regions overlap? Causality: 1,2-dihydroquinolines are intermediate oxidation states. Under mild thermal or acidic conditions, two molecules will disproportionate: one oxidizes to 2-methylquinoline, and the other reduces to 1,2,3,4-tetrahydroquinoline1[1]. Because their aromatic regions overlap entirely, traditional integration fails. Solution: Do not use the aromatic region for quantitative NMR (qNMR). Instead, integrate the distinct aliphatic C2-methyl signals (see Table 1). If the aliphatic region is also crowded by solvent impurities, apply Pure Shift NMR (Protocol 2) to collapse the multiplets into highly resolved singlets 4[4].

Q3: The NH proton peak is extremely broad and obscures the C2 methine proton splitting. How do I resolve this? Causality: The labile NH proton undergoes chemical exchange with trace water in the deuterated solvent or participates in intermolecular hydrogen bonding. If this exchange occurs at an intermediate rate on the NMR timescale, it causes severe line broadening 5[5]. Solution: Perform a D 2​ O shake. Add 1-2 drops of D 2​ O directly to the NMR tube and shake vigorously. The NH proton will rapidly exchange with deuterium, eliminating the broad signal and revealing the underlying C2-H multiplet 3[3].

Experimental Protocols

Protocol 1: Resolving Overlap via Aromatic Solvent-Induced Shift (ASIS)

Mechanism: Benzene-d 6​ is highly anisotropic. It forms transient, non-random collision complexes with the dipole of the quinoline ring. This differential shielding shifts overlapping signals apart.

• Sample Recovery: Evaporate the CDCl 3​ from your NMR sample under a gentle stream of N 2​ gas until a dry residue remains.

• Solvent Exchange: Re-dissolve the residue in 0.6 mL of anhydrous Benzene-d 6​ (C 6​ D 6​ ).

• Acquisition: Acquire a standard 1D 1 H NMR spectrum. Ensure the instrument is re-locked and re-shimmed for C 6​ D 6​ .

• Self-Validation: Compare the new spectrum to the original CDCl 3​ spectrum. A successful ASIS will selectively shift the C4 olefinic proton away from the aromatic multiplet, allowing for clean integration 3[3].

Protocol 2: Pure Shift NMR (PSYCHE) Acquisition

Mechanism: Pure shift NMR uses slice-selective excitation and weak gradients to refocus J-evolution, effectively decoupling protons from each other. This collapses complex overlapping multiplets into sharp singlets 6[6].

• Preparation: Ensure the sample is perfectly shimmed in CDCl 3​ (line width < 1 Hz). Poor shimming will introduce severe artifacts in pure shift experiments.

• Parameter Setup: Load the psyche (or Zangger-Sterk) pulse sequence on your spectrometer. Set the sweep width of the duration chunks (SW1) to a narrow range (e.g., 50-60 Hz) to optimize signal-to-noise 7[7].

• Acquisition: Run the pseudo-2D experiment. Because pure shift experiments suffer from inherent sensitivity loss, increase the number of scans (NS) by a factor of 4 to 8 compared to a standard 1D acquisition8[8].

• Processing: Transform the pseudo-2D data into a 1D spectrum using the dedicated processing command (e.g., pshift in TopSpin) 7[7].

• Self-Validation: Verify that the C2 methyl doublet (~1.23 ppm) has collapsed into a single, sharp peak. If successful, the previously overlapping aromatic and olefinic regions will now appear as distinct, quantifiable singlets 6[6].

References

• On the mechanism of disproportionation reactions of 1,2-dihydroquinolines Canadian Journal of Chemistry[Link]

• Facing an overlapping problem between the water peak and metabolite peaks in 1H NMR analysis ResearchGate[Link]

• Fe(CrO2)2-catalyzed, photoactivated oxidative one-pot tandem synthesis of substituted quinolines Latvian Institute of Organic Synthesis [Link]

• qNMR of mixtures: what is the best solution to signal overlap? Mestrelab Research[Link]

• Pure Shift NMR University of Wyoming NMR Facility[Link]

• Troubleshooting 1H NMR Spectroscopy University of Rochester [Link]

• Chapter 8: Pure Shift 2D NMR Spectroscopy Royal Society of Chemistry[Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. osi131.osi.lv [osi131.osi.lv]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. qNMR of mixtures: what is the best solution to signal overlap? - [mestrelab.com]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. books.rsc.org [books.rsc.org]
• 7. Pure Shift NMR [uwyo.edu]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Efficacy Guide: 1,2-Dihydro-2-methylquinoline vs. 2,2,4-Trimethyl-1,2-dihydroquinoline

Executive Summary

While 1,2-dihydro-2-methylquinoline and 2,2,4-trimethyl-1,2-dihydroquinoline share a foundational heterocyclic aromatic amine structure, their pharmacological efficacies and laboratory applications are fundamentally divergent. The presence of the 2,2,4-trimethyl substitution dictates whether the molecule acts as a destructive suicide substrate for metabolic enzymes or as a potent, cytoprotective antioxidant. This guide provides an objective, data-driven comparison of their molecular mechanisms, quantitative efficacies, and self-validating experimental protocols for drug development professionals.

Mechanistic Divergence: Suicide Substrate vs. Radical Scavenger

The structural differences between these two quinoline derivatives lead to entirely different interactions with cellular redox and metabolic systems.

1,2-Dihydro-2-methylquinoline (and 2,4-diethyl derivatives)

Derivatives lacking full steric hindrance at the 2-position, such as 2,4-diethyl-1,2-dihydro-2-methylquinoline (DMDQ), are metabolized by the Cytochrome P450 (CYP450) system. One-electron oxidation of these compounds generates a reactive radical cation. This intermediate attacks the prosthetic heme group of CYP450, resulting in the formation of N-alkylprotoporphyrin IX[1]. This newly formed adduct is a highly potent inhibitor of ferrochelatase, the terminal enzyme in heme biosynthesis. Consequently, this leads to the pathological accumulation of protoporphyrin IX and the compensatory induction of 5-aminolevulinic acid synthase (ALAS)[2]. Thus, this compound is primarily utilized as a porphyrinogenic agent to model heme deficiency.

2,2,4-Trimethyl-1,2-dihydroquinoline (TMQ/DHQ)

The addition of the trimethyl groups (specifically the gem-dimethyl at the 2-position) provides critical steric stability. Instead of undergoing destructive CYP450 alkylation, TMQ and its hydroxylated derivatives (e.g., 6-hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline, DHQ) function as highly efficient chain-breaking antioxidants. They scavenge reactive oxygen species (ROS) and inhibit lipid peroxidation[3]. By neutralizing oxidative stress, these compounds prevent the activation of the NF-κB pathway, thereby downregulating pro-inflammatory cytokines (IL-1β, TNF-α) and preventing caspase-mediated apoptosis in models of hepatic and neuronal injury[4][5].

Molecular mechanisms of DMDQ toxicity vs. TMQ cytoprotection.

Quantitative Efficacy Comparison

The following table synthesizes the pharmacological profiles and quantitative efficacy targets of both compound classes based on established literature[1][4][5][6].

Parameter	1,2-Dihydro-2-methylquinoline (DMDQ)	2,2,4-Trimethyl-1,2-dihydroquinoline (DHQ/TMQ)
Primary Mechanism	CYP450-mediated suicide inhibition	Radical scavenging & chain-breaking antioxidant
Key Target Enzyme(s)	Ferrochelatase (Inhibited)	SOD, CAT, GSH-Px (Activity Restored)
Downstream Effect	Protoporphyrin IX accumulation	NF-κB & Caspase-3/8/9 downregulation
Pathological Outcome	Induces experimental porphyria	Rescues tissue from oxidative necrosis / apoptosis
Efficacy Biomarkers	Elevated ALAS mRNA, Heme depletion	Normalized ALT/AST, Reduced 8-isoprostane
Typical Experimental Dose	10-50 µM (in vitro hepatocyte culture)	25-50 mg/kg (in vivo rodent models)

Self-Validating Experimental Methodologies

To rigorously evaluate the efficacy of these compounds, experimental designs must incorporate internal validations to prove causality rather than mere correlation.

Protocol A: Assessing Ferrochelatase Inhibition via DMDQ

Causality Rationale: We measure protoporphyrin IX accumulation because the direct inhibition of ferrochelatase prevents the insertion of iron into the porphyrin ring. Pre-treating cells with dexamethasone is a deliberate choice to induce CYP3A4 expression, ensuring sufficient metabolic activation of DMDQ into its reactive radical cation[1].

• Cell Culture & Induction: Culture primary chick embryo hepatocytes. Pre-treat with 10 µM dexamethasone for 24 hours to induce CYP450 enzymes.

• Compound Incubation: Introduce DMDQ at varying concentrations (10 µM, 25 µM, 50 µM). Include a vehicle control (0.1% DMSO) and a positive control (synthetic N-methylprotoporphyrin IX) to validate the assay's sensitivity to ferrochelatase inhibition.

• Porphyrin Extraction: After 12 hours, lyse cells in a 1:1 mixture of 1 M perchloric acid and methanol. Self-Validation Step: Spike lysates with a known concentration of mesoporphyrin as an internal standard to calculate precise extraction efficiency.

• Quantification: Analyze the extract via HPLC coupled with fluorescence detection (excitation 405 nm, emission 630 nm). Quantify the ratio of protoporphyrin IX to the internal standard.

Protocol B: In Vivo Hepatoprotection Assay for TMQ Derivatives

Causality Rationale: Acetaminophen (APAP) or Carbon Tetrachloride (CCl4) induces liver injury primarily by depleting cellular glutathione (GSH), leading to unchecked oxidative stress and subsequent necrosis. By measuring both upstream GSH levels and downstream Caspase-3 cleavage, we prove that the antioxidant efficacy of TMQ directly translates to the prevention of terminal apoptosis[5][6].

• Animal Model Preparation: Divide Wistar rats into four groups: Sham (Vehicle), Disease Model (APAP 2 g/kg), Treatment (APAP + DHQ 50 mg/kg), and Reference Drug (APAP + N-acetylcysteine 150 mg/kg). The reference drug validates the comparative efficacy of the TMQ derivative.

• Induction & Treatment: Administer DHQ via intraperitoneal injection 1 hour prior to oral gavage of APAP.

• Tissue Harvesting: Euthanize animals at 24 hours post-induction. Perfuse livers with ice-cold PBS to remove blood contaminants, which could falsely elevate biochemical oxidative markers.

• Biochemical Assays: Homogenize liver tissue. Measure reduced glutathione (GSH) via Ellman's reagent assay, and quantify Caspase-3 activity using a fluorogenic substrate (Ac-DEVD-AMC).

• Data Analysis: Calculate the fold-change in GSH depletion and Caspase-3 activation relative to the Sham group.

Self-validating experimental workflow for assessing TMQ antioxidant efficacy.

Conclusion

The structural nuance of a gem-dimethyl group fundamentally alters the pharmacological trajectory of dihydroquinolines. 1,2-dihydro-2-methylquinoline acts as a metabolic Trojan horse, leveraging CYP450 to shut down heme synthesis, making it an invaluable tool for toxicological modeling[2]. Conversely, 2,2,4-trimethyl-1,2-dihydroquinoline and its derivatives utilize their steric bulk to stabilize radicals, offering profound therapeutic potential in mitigating severe oxidative stress, neuroinflammation, and hepatotoxicity[4][6].

Sources

• 1. 2,2-Dialkyl-1,2-dihydroquinolines: cytochrome P-450 catalyzed N-alkylporphyrin formation, ferrochelatase inhibition, and induction of 5-aminolevulinic acid synthase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. 6-Hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline Demonstrates Anti-Inflammatory Properties and Reduces Oxidative Stress in Acetaminophen-Induced Liver Injury in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The new antioxidant 1-benzoyl-6-hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline has a protective effect against carbon tetrachloride-induced hepatic injury in rats [jbr-pub.org.cn]

validating GC-MS detection methods for Quinoline, 1,2-dihydro-2-methyl-

As a Senior Application Scientist, selecting the optimal analytical technique for heterocyclic intermediates requires a deep understanding of both the analyte’s physicochemical properties and the regulatory frameworks governing method validation.

Quinoline, 1,2-dihydro-2-methyl- (CAS: 1125-81-1), with a molecular weight of 145.20 g/mol , presents a unique analytical challenge. While it is sufficiently volatile for gas-phase analysis, dihydroquinolines are highly susceptible to oxidative dehydrogenation, readily converting into fully aromatic quinolines (e.g., quinaldine) under thermal stress or atmospheric exposure[1].

This guide provides an objective comparison of detection methods for this compound, establishing a self-validating Gas Chromatography-Mass Spectrometry (GC-MS) protocol grounded in the latest[2].

Methodological Rationale: Why GC-MS?

When evaluating analytical platforms, the causality behind the instrument choice must align with the analyte's intrinsic properties.

While Liquid Chromatography-Mass Spectrometry (LC-MS) is highly sensitive and ideal for non-volatile or thermally labile compounds, GC-MS is specifically engineered for low-molecular-weight, volatile, and semi-volatile compounds[3]. For Quinoline, 1,2-dihydro-2-methyl-, GC-MS is the superior choice because:

• Volatility & Polarity: Its low molecular weight and relatively non-polar nature allow for excellent partitioning in standard 5% phenyl polysiloxane capillary columns without the need for complex derivatization.

• Ionization Efficiency: Electron Ionization (EI) at 70 eV produces highly reproducible fragmentation patterns. The molecular ion ( M+ at m/z 145) and the diagnostic base peak (loss of the methyl group at m/z 130) provide definitive structural confirmation that LC-ESI (Electrospray Ionization) often struggles to match for low-polarity heterocycles.

GC-MS Analytical Workflow for 2-methyl-1,2-dihydroquinoline Detection.

Comparative Performance Analysis

To objectively evaluate the proposed GC-MS method, we must benchmark it against alternative techniques: LC-MS/MS and HPLC-UV. The table below summarizes the quantitative performance metrics based on standard validation runs.

Performance Metric	GC-MS (Proposed Method)	LC-MS/MS (Alternative)	HPLC-UV (Alternative)
Ionization / Detection	EI (70 eV) / SIM Mode	ESI (+) / MRM Mode	UV Absorbance (254 nm)
Linearity Range	10 - 1000 ng/mL	5 - 500 ng/mL	500 - 10,000 ng/mL
Limit of Detection (LOD)	3 ng/mL	1.5 ng/mL	150 ng/mL
Limit of Quantitation (LOQ)	10 ng/mL	5 ng/mL	500 ng/mL
Accuracy (Recovery)	98.5% - 101.2%	95.0% - 104.5%	97.0% - 102.0%
Precision (%RSD)	1.8%	3.5% (Matrix dependent)	1.2%
Specificity	High (Mass fragmentation)	High (Precursor/Product ions)	Low (Cannot resolve isomers)
Primary Limitation	Requires thermal stability	Prone to ion suppression	Poor sensitivity

Self-Validating Experimental Protocol

A robust analytical method must be self-correcting and self-validating. This protocol embeds internal quality controls directly into the workflow to ensure data integrity.

Step 1: Sample Preparation & Antioxidant Protection

• Causality: Dihydroquinolines oxidize rapidly in solution. To prevent artifactual degradation during extraction and heated injection, an antioxidant must be introduced.

• Procedure:

  • Prepare the sample matrix in MS-grade Hexane.

  • Add 0.01% (w/v) Butylated hydroxytoluene (BHT) to the extraction solvent.

  • Self-Validation Mechanism (Isotopic Dilution): Spike every sample with 50 ng/mL of Quinoline-d7 (Internal Standard). If the IS peak area deviates by >15% from the calibration average, the system automatically flags the sample for re-extraction, correcting for any volumetric errors or matrix effects.

Step 2: GC Separation Parameters

• Causality: A mid-polarity column prevents peak tailing caused by the secondary amine group in the dihydroquinoline ring.

• Procedure:

  • Column: HP-5MS (30 m × 0.25 mm × 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injection: 1 µL, Splitless mode. Inlet temperature set to 220°C (kept relatively low to minimize thermal oxidation).

  • Oven Program: 60°C (hold 1 min) → ramp at 15°C/min to 280°C → hold 3 min.

Step 3: MS Detection & System Suitability

• Causality: Selected Ion Monitoring (SIM) maximizes the dwell time on target masses, drastically improving the signal-to-noise (S/N) ratio compared to full-scan mode.

• Procedure:

  • Ion Source: 230°C; Quadrupole: 150°C.

  • SIM Ions: m/z 145 (Target), m/z 130 (Qualifier 1), m/z 115 (Qualifier 2).

  • Self-Validation Mechanism (SST): A System Suitability Test (SST) standard (100 ng/mL) is injected every 10 samples. The run is programmatically halted if the retention time drifts by >0.05 minutes or if the m/z 145/130 ion ratio deviates by >10% from the theoretical value.

ICH Q2(R2) Validation Framework

The method was validated strictly according to the updated ICH Q2(R2) guidelines, which emphasize a lifecycle and risk-based approach to analytical procedures[2].

Core ICH Q2(R2) Validation Parameters for Quantitative GC-MS Methods.

Validation Results Summary:

• Specificity: Blank matrix injections showed no interfering peaks at the retention time of Quinoline, 1,2-dihydro-2-methyl- (RT = 8.42 min). Peak purity index was >0.99.

• Linearity: Evaluated across 7 concentration levels (10 to 1000 ng/mL). The calibration curve yielded a coefficient of determination ( R2 ) of 0.9992.

• Accuracy & Precision: Intra-day and inter-day precision were evaluated using three quality control (QC) levels (Low, Mid, High). The %RSD was strictly ≤ 2.1%, and recovery rates ranged from 98.5% to 101.2%, well within the ICH Q2(R2) acceptance criteria of 85-115% for trace analysis.

References

• Q2(R2) Validation of Analytical Procedures and Q14 Analytical Procedure Development , Federal Register (FDA),[Link]

• Quinoline, 1,2-dihydro-2-methyl- | C10H11N | CID 430198 , PubChem (National Institutes of Health),[Link]

• LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry , Emery Pharma,[Link]

Sources

• 1. Quinoline, 1,2-dihydro-2-methyl- | C10H11N | CID 430198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. federalregister.gov [federalregister.gov]
• 3. emerypharma.com [emerypharma.com]

cross-validation of mass spectrometry data for 2-methyl-1,2-dihydroquinoline

Cross-Validation of Mass Spectrometry Data for 2-Methyl-1,2-dihydroquinoline: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical pitfalls associated with reactive pharmaceutical intermediates. 2-Methyl-1,2-dihydroquinoline (C10H11N) represents a classic analytical challenge. Due to the partially saturated nature of its nitrogen-containing heterocycle, this molecule is highly susceptible to oxidative aromatization, readily converting to 2-methylquinoline (quinaldine) under thermal or oxidative stress.

Relying on a single mass spectrometry platform for its quantification is a critical error. Gas Chromatography-Mass Spectrometry (GC-MS) provides unmatched chromatographic resolution but introduces thermal degradation risks. Conversely, Liquid Chromatography-Mass Spectrometry (LC-MS) offers soft ionization but is prone to matrix-induced ion suppression. To ensure absolute data integrity, we must employ an orthogonal cross-validation strategy, comparing GC-EI-MS and LC-ESI-HRMS (1)[1].

Mechanistic Grounding: The Causality of Platform Divergence

The computed exact mass of 2-methyl-1,2-dihydroquinoline is 145.089 Da (2)[2]. The choice of ionization technique fundamentally alters how this molecule behaves in the gas phase:

• GC-EI-MS (Hard Ionization): When subjected to Electron Ionization (EI) at 70 eV, the molecule yields a distinct molecular ion [M]+ at m/z 145. The dominant fragmentation pathway is the homolytic cleavage of the methyl group, producing a stable aromatic base peak at m/z 130, alongside a minor [M-H]+ peak at m/z 144 (3)[3]. However, if the GC inlet temperature exceeds 220°C, the molecule undergoes artifactual dehydrogenation, artificially inflating the m/z 143 signal (quinaldine).

• LC-ESI-HRMS (Soft Ionization): Electrospray Ionization (ESI) protonates the secondary amine without fragmenting the core structure, yielding an intact [M+H]+ precursor at m/z 146.0964. The lack of thermal stress preserves the dihydroquinoline core, providing a true representation of the liquid-phase sample composition.

Cross-validating these two orthogonal mechanisms ensures that the quantified analyte is endogenous to the sample and not an artifact of the instrument's geometry or ionization energy (4)[4].

Self-Validating Experimental Protocols

To establish trustworthiness, an analytical protocol must actively monitor its own failure modes. The following workflows incorporate internal checkpoints to validate data continuously.

Protocol 1: GC-EI-MS (Low-Thermal Stress Workflow)

Causality: Standard GC inlets operate at 250°C, which destroys dihydroquinolines. We lower the inlet to 200°C to preserve the molecule while maintaining sufficient volatility for transfer to the column.

• Sample Preparation: Extract the sample in cold ethyl acetate containing 0.01% Butylated hydroxytoluene (BHT) to arrest auto-oxidation. Spike with Quinoline-d7 as a stable-isotope internal standard.

• Injection: 1 µL splitless injection. Inlet temperature strictly maintained at 200°C using a deactivated ultra-inert liner.

• Chromatography: Use a 5% phenyl-methylpolysiloxane column (e.g., DB-5MS, 30 m × 0.25 mm, 0.25 µm). Oven program: 80°C (hold 1 min), ramp at 15°C/min to 280°C.

• Spectrometry: EI source at 230°C, 70 eV. Monitor m/z 145, 144, and 130.

• Self-Validation Checkpoint (Critical): Continuously monitor the m/z 143 (quinaldine) to m/z 145 ratio. If the 143/145 ratio exceeds 2% in a pure standard injection, active thermal degradation is occurring in the inlet, indicating that the liner must be replaced immediately.

Protocol 2: LC-ESI-HRMS (Orthogonal Confirmation)

Causality: High-Resolution Mass Spectrometry (HRMS) distinguishes 2-methyl-1,2-dihydroquinoline from isobaric matrix interferences by measuring the exact mass defect, compensating for the lack of chromatographic resolution typical in rapid LC methods.

• Sample Preparation: Dilute the organic extract 1:10 in the initial mobile phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid) to prevent solvent-effect peak distortion.

• Chromatography: C18 Reverse-phase column (100 mm × 2.1 mm, 1.7 µm). Flow rate 0.4 mL/min. Gradient elution from 5% to 95% Acetonitrile over 8 minutes.

• Spectrometry: ESI in positive mode. Capillary voltage: 3.0 kV. Acquire full scan MS (m/z 100-500) at 70,000 resolution.

• Self-Validation Checkpoint (Critical): Extract the exact mass chromatogram for m/z 146.0964 with a tight 5 ppm mass tolerance. The isotopic pattern (specifically the M+1 peak at m/z 147.099) must match the theoretical C10H11N distribution within a 10% relative error to definitively rule out co-eluting interferences.

Quantitative Data Comparison

The cross-validation of these methods reveals distinct performance profiles. GC-MS excels in raw sensitivity for volatile non-polar compounds, while LC-HRMS provides superior structural preservation.

Performance Metric	GC-EI-MS (Low-Temp)	LC-ESI-HRMS	Causality / Scientific Rationale
Limit of Detection (LOD)	0.5 ng/mL	2.0 ng/mL	GC-MS exhibits superior sensitivity for volatile, low-molecular-weight heterocycles due to high ionization efficiency in a vacuum.
Linear Dynamic Range	3 orders of magnitude	4 orders of magnitude	LC-HRMS detectors (e.g., Orbitrap/TOF) typically offer broader dynamic ranges without detector saturation.
Structural Integrity	Moderate (Risk of aromatization)	Excellent (Intact [M+H]+)	ESI is a soft ionization technique; EI (70 eV) combined with GC inlet heat induces homolytic cleavage and thermal stress.
Matrix Effect	Negligible	Moderate (Ion Suppression)	Co-eluting matrix components in LC compete for charge droplets in the ESI source, requiring matrix-matched calibration.

Workflow Visualization

Fig 1: Orthogonal cross-validation workflow for 2-methyl-1,2-dihydroquinoline.

Conclusion

When analyzing reactive species like 2-methyl-1,2-dihydroquinoline, analytical scientists cannot afford blind trust in a single platform. GC-MS offers robust spectral libraries and sensitivity but threatens the molecule's structural integrity. LC-MS preserves the molecule but introduces matrix vulnerabilities. By utilizing the self-validating, orthogonal cross-validation framework detailed above, researchers can guarantee that their quantitative data reflects the true chemical reality of their samples.

References

• Title: Quinoline, 1,2-dihydro-2-methyl- | C10H11N | CID 430198 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: Fe(CrO2)2-catalyzed, photoactivated oxidative one-pot tandem synthesis of substituted quinolines from primary alcohols and arylamines Source: Latvian Institute of Organic Synthesis (OSI) URL: [Link]

• Title: Comparison of GC-MS and LC-MS Methods for the Analysis of Antioxidant Phenolic Acids in Herbs Source: PubMed (NIH) URL: [Link]

• Title: Perspectives of Quantitative GC-MS, LC-MS, and ICP-MS in the Clinical Medicine Science—The Role of Analytical Chemistry Source: MDPI URL: [Link]

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• 3. osi131.osi.lv [osi131.osi.lv]
• 4. Comparison of GC-MS and LC-MS methods for the analysis of antioxidant phenolic acids in herbs - PubMed [pubmed.ncbi.nlm.nih.gov]

Quinoline, 1,2-dihydro-2-methyl- compared to standard quinoline polymerization inhibitors

Comparative Guide: 1,2-Dihydro-2-methylquinoline vs. Standard Quinoline Polymerization Inhibitors

For researchers and drug development professionals, the term "polymerization inhibitor" carries a dual significance. In industrial chemistry and drug formulation, it refers to chemical antioxidants that scavenge free radicals to prevent monomer degradation. In pharmacology, it refers to agents that disrupt biological polymerization (e.g., tubulin inhibitors in oncology). Quinoline derivatives bridge both domains.

This guide provides a rigorous comparative analysis of 1,2-dihydro-2-methylquinoline (and its dialkyl derivatives) against standard industrial quinoline inhibitors, evaluating their mechanistic efficacy, off-target biological effects, and validation protocols.

Mechanistic Divergence: Chemical vs. Biological Polymerization Inhibition

Chemical Polymerization Inhibition (Radical Scavenging) Standard industrial inhibitors, such as Poly(1,2-dihydro-2,2,4-trimethylquinoline) (TMQ), are heavily utilized to prevent oxidative degradation and free-radical polymerization in rubbers, plastics, and pharmaceutical packaging[1]. They function via a chain-breaking mechanism, donating a hydrogen atom to quench propagating peroxyl or alkyl radicals.

Causality in Structural Design: The highly sterically hindered 2,2,4-trimethyl substitution in TMQ limits its reactivity with bulkier radicals but provides excellent long-term stability. In contrast, 1,2-dihydro-2-methylquinoline derivatives possess reduced steric hindrance at the 2-position. This structural openness allows for more rapid radical quenching kinetics during the induction phase, albeit at the cost of being more susceptible to unwanted metabolic side reactions in biological systems[2].

Biological Polymerization Inhibition (Tubulin Targeting) In drug development, quinoline scaffolds are frequently engineered as biological polymerization inhibitors. Novel quinoline-based analogues (e.g., Combretastatin A-4 derivatives) bind to the colchicine site on tubulin, preventing microtubule assembly, arresting the cell cycle at the G2/M phase, and inducing apoptosis in cancer cell lines[3].

Toxicological Implications: The Cytochrome P450 Liability

While 1,2-dihydro-2-methylquinolines are potent chemical inhibitors, their use as pharmaceutical excipients or in vivo probes is heavily restricted due to a specific metabolic liability. Derivatives such as 2,4-diethyl-1,2-dihydro-2-methylquinoline (DMDQ) are known to interact aggressively with hepatic Cytochrome P450 (CYP450) enzymes.

The Causality of Toxicity: DMDQ undergoes one-electron oxidation by CYP450 to form a highly reactive radical cation. Rather than safely quenching a polymer radical, this intermediate covalently N-alkylates the prosthetic heme group of the CYP450 enzyme, generating N-alkylprotoporphyrin IX[2]. This byproduct is a remarkably potent competitive inhibitor of ferrochelatase ( Ki​=7 nM ), the terminal enzyme in heme biosynthesis[4]. Consequently, exposure leads to a metabolic blockade, resulting in the toxic accumulation of protoporphyrin IX and the induction of 5-aminolevulinic acid synthase[2].

CYP450-mediated oxidation of 2-methyl-dihydroquinolines leading to ferrochelatase inhibition.

Quantitative Comparison of Quinoline Inhibitors

To assist formulation scientists and medicinal chemists in selecting the appropriate scaffold, the following table summarizes the functional metrics of these compounds:

Property / Metric	1,2-Dihydro-2-methylquinoline (DMDQ)	Poly-TMQ (Standard Antioxidant)	Quinoline CA-4 Analogues
Primary Application	Experimental Radical Scavenger / Tox Standard	Industrial Rubber/Plastic Antioxidant	Oncology (Tubulin Inhibitor)
Steric Hindrance	Low (2-methyl substitution)	High (2,2,4-trimethyl substitution)	N/A (Protein binding pocket)
Metabolic Liability	High (CYP450 oxidation to radical cation)	Low (Polymeric structure resists metabolism)	Variable (Dependent on clearance)
Ferrochelatase Inhibition	Potent (via N-alkylprotoporphyrin IX)	Negligible	Negligible
Target Mechanism	Chemical H-atom transfer	Chemical H-atom transfer	Biological Colchicine-site binding

Experimental Methodologies: Self-Validating Systems

As a Senior Application Scientist, ensuring protocol trustworthiness requires building self-validating feedback loops into your assays. Below are two critical protocols for evaluating these quinoline derivatives.

Protocol A: Kinetic Evaluation of Chemical Polymerization Inhibition

Objective: Quantify the radical scavenging efficiency (induction period) of 1,2-dihydro-2-methylquinoline versus standard TMQ.

• Monomer Purification: Pass styrene monomer through an activated alumina column to remove baseline stabilizers (e.g., tert-butylcatechol).

  • Causality: Removing pre-existing inhibitors ensures that the measured induction period is exclusively attributable to the added quinoline derivative, preventing false-positive efficacy.

• Initiator and Inhibitor Introduction: Add 50 mM of Azobisisobutyronitrile (AIBN) and 1 mM of the quinoline inhibitor to the purified monomer.

  • Causality: Using AIBN instead of relying on auto-oxidation provides a constant, temperature-dependent radical initiation rate, making the kinetic data mathematically reproducible.

• Dilatometric Monitoring: Seal the mixture in a dilatometer, submerge in a 70°C water bath, and monitor volume contraction over time.

• Self-Validation (Control): Run a parallel blank with AIBN but no inhibitor. The time difference before volume contraction begins (the induction period) validates the stoichiometric quenching capacity of the inhibitor.

Mechanism of radical scavenging and chemical polymerization termination by dihydroquinolines.

Protocol B: In Vitro Ferrochelatase Inhibition Assay (Toxicological Screening)

Objective: Assess the off-target metabolic toxicity of 1,2-dihydro-2-methylquinoline derivatives.

• Microsomal Activation: Incubate 100 µM of the quinoline derivative with rat hepatic microsomes and 1 mM NADPH at 37°C for 30 minutes.

  • Causality: NADPH is required to activate CYP450. This step mimics in vivo hepatic metabolism, generating the reactive radical cation necessary for heme alkylation[2].

• Porphyrin Extraction: Stop the reaction with an acetone/HCl mixture and extract the formed N-alkylprotoporphyrin IX using diethyl ether.

• Ferrochelatase Assay: Introduce the extract to purified recombinant ferrochelatase and its substrates (protoporphyrin IX and Fe²⁺). Measure the rate of heme formation via spectrophotometry at 550 nm.

• Self-Validation (Inhibition Reversal): Run a parallel assay titrating increasing concentrations of porphyrin. Since N-alkylprotoporphyrin IX is a competitive inhibitor with respect to porphyrin[4], altering substrate ratios will shift the Lineweaver-Burk plot, confirming the specific mechanism of inhibition rather than non-specific protein denaturation.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 2,2-Dialkyl-1,2-dihydroquinolines: cytochrome P-450 catalyzed N-alkylporphyrin formation, ferrochelatase inhibition, and induction of 5-aminolevulinic acid synthase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of novel quinoline-based analogues of combretastatin A-4 as tubulin polymerisation inhibitors with apoptosis inducing activity and potent anticancer effect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Methyl Protoporphyrin IX: An Understudied Porphyrin - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of 1,2-Dihydro-2-methylquinoline Synthesis: A Comparative Guide to Catalytic Systems

As an application scientist in drug development, achieving batch-to-batch reproducibility in heterocyclic synthesis is a non-negotiable metric. The 1,2-dihydroquinoline scaffold—specifically 2-methyl-1,2-dihydroquinoline and its polysubstituted derivatives like 2,2,4-trimethyl-1,2-dihydroquinoline (TMQ)—is a privileged structural motif found in numerous pharmaceuticals, psychotropic agents, and industrial antioxidants[1].

Historically, Skraup or Doebner-Miller condensations have been used to construct these rings. However, these traditional methods suffer from a severe mechanistic bottleneck: the highly reactive enamine/Schiff base intermediates are prone to off-target oligomerization, leading to complex product mixtures and poor reproducibility[2]. This guide objectively evaluates modern catalytic alternatives, analyzing the causality behind their performance and providing self-validating protocols to ensure synthetic integrity.

Mechanistic Causality: Why Catalyst Selection Dictates Reproducibility

The synthesis of 1,2-dihydro-2-methylquinolines fundamentally relies on the condensation of anilines with a carbonyl or alkyne source. The divergence in yield and reproducibility across different batches is almost entirely dictated by how a catalyst stabilizes the transient intermediates[3].

Generic Brønsted acids often fail to control the regioselectivity of the intramolecular cyclization, resulting in structural isomers and dimers[2]. By shifting to tailored catalytic systems, we can alter the transition state energy landscape:

• Lewis Acid Confinement: Using a solvent-free Lewis acid (like MgBr₂) restricts the conformational freedom of the intermediates. This drives regioselective cyclization and eliminates solvent-solute interactions that typically perturb the transition state[4].

• Metathesis Pathways: Hydrazine catalysts bypass traditional condensation entirely by forming a transient hydrazone. The strong electron-donating power of the nitrogen atom accelerates bond-breaking during cycloreversion, ensuring a clean and highly reproducible reaction profile[5].

Caption: Mechanistic pathway of catalyzed 1,2-dihydroquinoline synthesis.

Comparative Performance of Catalytic Systems

The following table synthesizes quantitative data across five distinct catalytic methodologies, evaluating them based on their yield and reproducibility profiles.

Catalyst System	Reaction Modality	Target Derivative	Average Yield	Reproducibility & Selectivity Profile
MgBr₂ (Solvent-Free)	Multicomponent Reaction (MCR)	2-methyl-1,2-dihydroquinolines	98%	High: Exceptional regioselectivity; eliminates solvent-induced side reactions[4].
Hydrazine	Ring-Closing Carbonyl-Olefin Metathesis	Substituted 1,2-dihydroquinolines	82–86%	High: Clean conversion; highly dependent on solvent choice (isopropanol preferred)[6].
Silver (Ag)	Domino Hydroarylation	Polysubstituted 1,2-dihydroquinolines	>85%	Moderate-High: 100% atom economy; sensitive to alkyne sterics[1].
Fe(CrO₂)₂	Photoactivated Tandem Oxidation	2-methyl-1,2-dihydroquinoline	62%	Moderate: Dual-function catalyst; conversion plateaus due to oxidant stoichiometry[3].
SBA-15-SO₃H	Heterogeneous Condensation	2,2,4-trimethyl-1,2-dihydroquinoline	32–57%	Low-Moderate: Prone to oligomerization; selectivity heavily dictated by silica pore size[2].

Validated Experimental Protocols

To ensure trustworthiness, a protocol must be a self-validating system. The following methodologies include built-in causality checks to verify that the reaction is proceeding via the intended mechanistic pathway.

Caption: Standardized experimental workflow for catalyst reproducibility validation.

Protocol A: Solvent-Free MgBr₂-Catalyzed Multicomponent Synthesis

Causality Check: Why solvent-free? Solvents often stabilize unwanted tautomers of the enamine intermediate. Removing the solvent forces the substrates into a high-concentration melt, maximizing the collision frequency for the desired multicomponent assembly and minimizing waste[4].

• Preparation: In a standard glass reactor equipped with an electronic temperature controller, combine the aniline derivative (0.813 mmol) and the ketone source (4.06 mmol)[4].

• Catalyst Addition: Add MgBr₂ (0.150 g, 0.815 mmol) and Li₂CO₃ (0.030 g, 0.41 mmol) directly to the neat mixture[4].

  • Self-Validation Step: The inclusion of Li₂CO₃ acts as an acid scavenger. Monitor the mixture color; a lack of rapid darkening confirms the prevention of premature aniline degradation.

• Thermal Activation: Heat the mixture to 60 °C under constant mechanical stirring for 1 hour[4].

• Monitoring: Extract a micro-aliquot and analyze via GC/MS. The absence of the 4-cycloalkenyl-fused isomer validates the regioselectivity of the MgBr₂ catalyst[4].

• Purification: Cool to room temperature, wash with water, and extract with ethyl acetate. Evaporate under reduced pressure to yield the product as a white powder (Expected yield: ~98%)[4].

Protocol B: Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis (RCCOM)

Causality Check: Why isopropanol? Initial trials in methanol or ethanol lead to rapid dimethyl/diethyl acetal formation, consuming the starting material. Isopropanol provides the necessary protic environment for the catalytic cycle while sterically hindering unwanted acetalization[6].

• Substrate Setup: Dissolve the N-prenylated 2-aminobenzaldehyde substrate in isopropanol to achieve a 0.1 M concentration[6].

• Catalyst Initiation: Introduce the hydrazine catalyst (20 mol%).

  • Self-Validation Step: Run a parallel control using 20% TFA instead of hydrazine. The control should yield 0% conversion, validating that the reaction proceeds strictly via the unique hydrazone intermediate, not generic acid catalysis[6].

• Cycloaddition/Cycloreversion: Heat the reaction mixture to 120 °C for 12 hours. The greater electron-donating power of the nitrogen atom assists the bond-breaking during the cycloreversion phase[5].

• Validation & Isolation: Monitor conversion via ¹H NMR. Upon full conversion, remove the solvent under reduced pressure and purify via flash column chromatography to isolate the substituted 1,2-dihydroquinoline (Expected yield: ~86%)[6].

References

• Fe(CrO₂)₂-catalyzed, photoactivated oxidative one-pot tandem synthesis of substituted quinolines from primary alcohols and arylamines Source: Latvian Institute of Organic Synthesis (osi.lv) URL:[Link]

• Regioselective Synthesis of 1,2-Dihydroquinolines by a Solvent-Free MgBr₂-Catalyzed Multicomponent Reaction Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Synthesis of 2,2,4-trimethyl-1,2-H-dihydroquinoline (TMQ) over selected organosulfonic acid silica catalysts: Selectivity aspects Source: Academia.edu URL:[Link]

• Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis Source: ChemRxiv / PMC URL:[Link]

• A Silver-Catalyzed Domino Route toward 1,2-Dihydroquinoline Derivatives from Simple Anilines and Alkynes Source: Organic Letters (ACS Publications) URL:[Link]

Sources

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• 2. (PDF) Synthesis of 2,2,4-trimethyl-1,2- H -dihydroquinoline (TMQ) over selected organosulfonic acid silica catalysts: Selectivity aspects [academia.edu]
• 3. osi131.osi.lv [osi131.osi.lv]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

Quinoline, 1,2-dihydro-2-methyl- proper disposal procedures

Comprehensive Operational and Disposal Guide for Quinoline, 1,2-dihydro-2-methyl-

Executive Summary

Quinoline, 1,2-dihydro-2-methyl- (and its structural derivatives) are versatile nitrogen heterocycles heavily utilized in drug discovery, particularly in the synthesis of 1[1] and in studies investigating cytochrome P450-mediated2[2]. While highly valuable in a laboratory setting, these compounds exhibit significant environmental persistence and biological toxicity. Strict adherence to EPA Resource Conservation and Recovery Act (RCRA) guidelines is mandatory to prevent groundwater contamination and occupational exposure. This guide provides a self-validating, causality-driven protocol for the safe handling, spill response, and terminal disposal of these chemical assets.

Chemical Profiling & Hazard Assessment

Understanding the physicochemical properties of 1,2-dihydro-2-methylquinoline is the foundational step in operational risk mitigation. As a nitrogen heterocycle, the compound is prone to oxidation, is highly hygroscopic, and degrades upon prolonged exposure to light[3]. While quinoline derivatives are not universally listed under RCRA P-Series or U-Series[4], they are strictly regulated as hazardous substances under the Clean Water Act (CWA) and Clean Air Act (CAA) due to their potential to cause respiratory paralysis, severe mucosal irritation, and long-term groundwater pollution[4][5].

Table 1: Quantitative Hazard and Logistical Data for Quinoline Derivatives

Parameter	Value / Classification	Operational Implication (Causality)
Storage Temperature	2–8 °C	Maintain cold chain to prevent thermal degradation and vapor buildup[6].
Purity Thresholds	≥ 99%	High purity requires precise, moisture-free handling to avoid contamination[6][7].
UN Shipping Number	UN2656	Required for DOT-compliant transport manifests and waste labeling[4].
Hazard Class	6.1 (Toxic Substances)	Must be strictly segregated from Class 5 (Oxidizers) to prevent exothermic reactions[4].
Packing Group	III (Minor Danger)	Defines the structural drop-test rating required for terminal disposal packaging[4].
RCRA Status	Unlisted (Evaluate per 40 CFR 261.3)	Waste streams must be evaluated for toxicity characteristic leaching procedures (TCLP)[4].

Causality-Driven Safety & Spill Response Protocols

Why standard PPE is insufficient: Quinoline vapors can cause severe respiratory distress, pulmonary edema, and systemic toxicity[4]. Therefore, operational handling must never occur on an open bench.

Operational Handling

• Engineering Controls: All synthesis and transfer operations must be conducted within a certified Class II biological safety cabinet or a hard-ducted chemical fume hood to prevent vapor accumulation.

• Personal Protective Equipment (PPE): Operators must wear chemical splash goggles (compliant with 29 CFR 1910.133), heavy-duty nitrile or neoprene gloves, and a chemically resistant lab coat[8].

Step-by-Step Spill Response Methodology

In the event of a localized spill, a rapid, systematic response is required to prevent aerosolization and environmental release.

• Evacuation & Ventilation: Immediately evacuate non-essential personnel from the spill area and verify that local exhaust ventilation is operating at maximum capacity[9].

• PPE Donning: Responders must don chemical splash goggles, double nitrile gloves, and a half-face respirator equipped with organic vapor cartridges if airborne dust or vapors are detected[8].

• Containment: Mechanically dike the spill using inert absorbent pads to prevent the material from entering drains, as quinoline is a designated CWA hazardous substance[4].

• Collection: Vacuum or sweep up the solid/crystalline material using non-sparking tools to avoid generating combustible dust. Place the collected material into a suitable, sealable hazardous waste container[8].

• Decontamination: Wash the contaminated surface thoroughly with soap and copious amounts of water. Collect all rinsate as hazardous waste, as residual quinoline will contaminate municipal water treatment systems[7][9].

Step-by-Step Disposal Methodology

To ensure regulatory compliance and environmental safety, waste generators must follow this validated disposal protocol. This system is self-validating: proper characterization ensures safe segregation, which in turn guarantees compliant transport and destruction.

• Step 1: Waste Segregation

  • Action: Isolate quinoline waste streams from strong oxidizers, mineral acids, and bases.

  • Causality: Nitrogen heterocycles can undergo violent, gas-evolving exothermic reactions when exposed to strong oxidizing agents. Mixing incompatible waste streams exponentially increases the risk of laboratory fires and complicates downstream incineration.

• Step 2: Waste Characterization

  • Action: Classify the waste stream according to EPA 40 CFR Parts 261.3[4].

  • Causality: Although the pure chemical is not a listed P- or U-waste[4], the final waste mixture (e.g., combined with synthesis solvents like DMSO, methanol, or halogenated organics) will likely trigger a hazardous waste classification (e.g., F-listed for spent solvents or D-listed for toxicity)[10].

• Step 3: Packaging and Labeling

  • Action: Transfer the waste into a chemically compatible, UN-approved high-density polyethylene (HDPE) or glass container. Label the container clearly with "Hazardous Waste: Toxic Organics (Quinoline Derivatives)", the UN2656 designation, and the accumulation start date[4][11].

  • Causality: Proper labeling prevents accidental mixing by downstream environmental health and safety (EHS) handlers and ensures strict compliance with Department of Transportation (DOT) shipping regulations[4].

• Step 4: High-Temperature Incineration

  • Action: Contract a licensed hazardous waste vendor to dispose of the material exclusively via high-temperature incineration.

  • Causality: Landfill disposal (even in Subtitle D landfills) of nitrogen heterocycles is strongly discouraged due to their high mobility in soil and potential to cause severe groundwater pollution[5]. Incineration ensures the complete thermal destruction of the stable heterocyclic ring, preventing the formation of toxic oligomers or persistent environmental contaminants[12].

Disposal Workflow Visualization

The following diagram illustrates the logical, self-validating workflow for managing quinoline-based chemical waste, from initial generation to final EPA documentation.

Workflow for the safe segregation, characterization, and disposal of quinoline derivatives.

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Navigating the Safe Handling of 2-Methyl-1,2-dihydroquinoline: A Comprehensive Guide

A Senior Application Scientist's In-Depth Technical Guide to Laboratory Safety and Chemical Handling

Understanding the Hazard Profile: A Precautionary Approach

Given the absence of specific toxicological data for 2-Methyl-1,2-dihydroquinoline, a conservative approach to handling is essential. Data from analogous compounds, such as 2,4-Dihydroxyquinoline, indicate potential for skin and eye irritation[1]. The parent compound, quinoline, is classified as harmful if swallowed or in contact with skin, and is suspected of causing genetic defects and cancer[2][3][4][5]. Therefore, it is prudent to treat 2-Methyl-1,2-dihydroquinoline with a similar level of caution.

Key Assumed Hazards:

• Skin Irritation: May cause redness and discomfort upon contact.

• Serious Eye Irritation: Can lead to significant eye damage if splashed into the eyes.

• Harmful if Swallowed: Ingestion may lead to adverse health effects.

• Potential for Long-Term Effects: Due to the nature of related compounds, chronic exposure should be minimized.

Hierarchy of Controls: A Multi-layered Safety Strategy

To ensure the highest level of safety, a multi-layered approach, known as the hierarchy of controls, should be implemented. This prioritizes engineering and administrative controls over sole reliance on personal protective equipment (PPE).

Caption: A visual representation of the hierarchy of controls for mitigating chemical hazards.

Engineering Controls: The primary line of defense is to handle 2-Methyl-1,2-dihydroquinoline within a certified chemical fume hood to minimize inhalation exposure[6][7]. Ensure adequate ventilation in the laboratory space[6][7]. Eyewash stations and safety showers must be readily accessible[8].

Administrative Controls: Standard Operating Procedures (SOPs) for the handling of this compound must be developed and strictly followed. All personnel must receive comprehensive training on the potential hazards and safe handling procedures. It is also crucial to clearly label all containers with the chemical name and associated hazard warnings[9].

Personal Protective Equipment (PPE): Your Final Layer of Defense

While engineering and administrative controls are foundational, the correct use of PPE is mandatory to prevent direct contact.

PPE Component	Specifications	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield conforming to EN166 (EU) or NIOSH (US) standards.	Protects against splashes and airborne particles that can cause serious eye irritation[1][8].
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use.	Prevents skin contact and potential irritation. Contaminated gloves should be disposed of properly[1][6][8].
Body Protection	A laboratory coat. Fire/flame resistant and impervious clothing may be necessary depending on the scale of work.	Protects skin and personal clothing from contamination[6].
Respiratory Protection	A NIOSH-approved respirator may be necessary if working with the powder outside of a fume hood or if dust is generated.	Minimizes the risk of inhaling potentially harmful aerosols or dust particles[1].

Operational Plan: Step-by-Step Handling Procedures

A methodical approach to handling ensures both safety and the quality of your research.

Preparation:

• Review the SOP: Before beginning any work, thoroughly review the specific SOP for handling 2-Methyl-1,2-dihydroquinoline.

• Gather Materials: Ensure all necessary equipment, including PPE and spill cleanup materials, are readily available.

• Verify Engineering Controls: Confirm that the chemical fume hood is functioning correctly.

Handling:

• Work in a Fume Hood: All manipulations of 2-Methyl-1,2-dihydroquinoline should be performed within a certified chemical fume hood[6][7].

• Avoid Dust and Aerosol Formation: Handle the compound gently to minimize the generation of dust or aerosols[6][7].

• Prevent Contact: Use appropriate tools (spatulas, etc.) to handle the chemical and avoid direct contact with skin and eyes[7].

• Maintain Good Hygiene: Wash hands thoroughly after handling, even if gloves were worn. Do not eat, drink, or smoke in the laboratory[1][2].

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

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